Zinc bis(N6-lauroyl-L-lysinate)

• CAS: 61745-61-7

Core Science & Biosynthesis

Zinc bis(N6-lauroyl-L-lysinate) CAS 61745-61-7 properties

The following is an in-depth technical guide on Zinc bis(N6-lauroyl-L-lysinate) , structured for researchers and drug development professionals.

CAS Number: 61745-61-7 Synonyms: Zinc Lauroyl Lysinate; Zinc bis(Nε-lauroyl-L-lysine); Zinc L-Lysine, N6-(1-oxododecyl)- salt.

Executive Summary

Zinc bis(N6-lauroyl-L-lysinate) (CAS 61745-61-7) is a specialized coordination complex combining the bioactive properties of ionic zinc with the amphiphilic, texturizing characteristics of N6-lauroyl-L-lysine. Unlike simple zinc salts (e.g., zinc gluconate) or fatty acid salts (e.g., zinc laurate), this molecule represents a fatty-acylated amino acid chelate .

Its unique structure—consisting of a central zinc ion coordinated by two N6-lauroyl-L-lysine ligands—confers dual functionality:

• Bioactivity: Controlled release of zinc ions (

  ) for antimicrobial and metalloenzyme-modulating effects.

• Surface Activity: The lauroyl tail provides hydrophobicity and lubricity, enhancing skin adhesion and barrier function.

This guide details the physicochemical profile, synthesis pathways, and mechanisms of action for this compound, positioning it as a high-value candidate for dermopharmaceutical and advanced cosmetic formulations.

Chemical Identity & Structure

Molecular Definition

The compound is the zinc salt of N6-lauroyl-L-lysine. The zinc ion coordinates primarily through the

-carboxylate and -amino groups of the lysine moiety, forming a stable 5-membered chelate ring, while the hydrophobic lauroyl ( ) chain extends from the -amino group.

Property	Specification
CAS Number	61745-61-7
IUPAC Name	Zinc; (2S)-2-amino-6-(dodecanoylamino)hexanoate
Molecular Formula
Molecular Weight	720.34 g/mol
Coordination Geometry	Distorted Octahedral or Tetrahedral (dependent on hydration)
Ligand Type	Bidentate (N,O-donor) anionic ligand

Structural Visualization

The following diagram illustrates the coordination logic where Zinc (

) is chelated by the amino-acid headgroup, projecting the lipophilic tails outward.

Caption: Schematic coordination of Zinc bis(N6-lauroyl-L-lysinate). The Zinc center is stabilized by the amino-acid headgroups, while the C12 tails provide steric bulk and lipophilicity.

Physicochemical Properties

Unlike the parent molecule Lauroyl Lysine (which is highly insoluble and high-melting), the Zinc salt exhibits altered solubility and thermal behavior due to the ionic metal-ligand bond.

Parameter	Value/Description	Relevance
Appearance	White to off-white fine powder	Formulation aesthetics
Solubility (Water)	Low (< 0.1 g/100mL)	Resists wash-off; sustained release
Solubility (Oil)	Dispersible; soluble in hot polar oils	Compatible with emulsions/anhydrous systems
Melting Point	> 200°C (Decomposes)	High thermal stability for processing
pH (1% dispersion)	6.0 – 7.5	Skin-neutral; non-irritating
Particle Morphology	Platelet-like (layered crystal structure)	Provides lubricity and "soft focus" effect

Key Insight: The low water solubility is a functional advantage. It prevents immediate dissolution upon application, creating a "depot effect" where zinc is released slowly via ion exchange with skin exudates (sweat/sebum), reducing potential cytotoxicity while maintaining efficacy.

Synthesis & Manufacturing Protocol

The synthesis follows a Metathesis (Double Displacement) pathway. This method ensures high purity and control over the crystal structure.

Reagents

• Precursor A: Sodium N6-lauroyl-L-lysinate (Soluble salt).

  • Preparation: Neutralization of N6-lauroyl-L-lysine with NaOH.

• Precursor B: Zinc Sulfate Heptahydrate (

  ) or Zinc Chloride ( ).

• Solvent System: Deionized Water / Ethanol (80:20 v/v).

Step-by-Step Methodology

• Dissolution (Ligand): Dissolve 1.0 molar equivalent of Sodium N6-lauroyl-L-lysinate in water at 60°C. Ensure pH is adjusted to ~8.0–9.0 to ensure full ionization of the carboxylate.

• Dissolution (Metal): Dissolve 0.55 molar equivalents (slight excess) of Zinc Sulfate in water.

• Precipitation Reaction: Slowly add the Zinc solution to the Ligand solution under high-shear agitation.

  • Reaction:

• Aging: Stir at 60°C for 2 hours to allow crystal growth (Ostwald ripening). This step is critical for ensuring the formation of platelet structures rather than amorphous clumps.

• Filtration & Wash: Filter the white precipitate. Wash 3x with warm deionized water to remove sodium sulfate byproducts. Conduct a final wash with ethanol to facilitate drying.

• Drying: Vacuum dry at 80°C until moisture content is < 1.0%.

• Milling: Jet mill to achieve a particle size (

  ) of 5–10 .

Synthesis Workflow Diagram

Caption: Manufacturing workflow for Zinc bis(N6-lauroyl-L-lysinate) via aqueous metathesis.

Biological Mechanisms & Applications

Mechanism of Action

The molecule operates via a "Dissociation-Association" equilibrium on the skin surface.

• Adhesion: The lauroyl tails anchor the molecule into the lipid matrix of the stratum corneum.

• Ion Exchange: Upon contact with skin moisture (sweat) or acidic pH (skin surface pH ~5.5), the complex partially dissociates.

• Zinc Release: Free

  ions are released to inhibit bacterial lipases (e.g., C. acnes) and matrix metalloproteinases (MMPs).

• Lysine Release: The N6-lauroyl-lysine moiety remains on the surface, providing a soft, emollient barrier that mimics natural ceramides.

Therapeutic & Cosmetic Applications

Application Field	Function	Mechanism
Acne Management	Sebum Control & Antimicrobial	Zinc inhibits -reductase (sebum reduction) and kills C. acnes.
Sensitive Skin	Barrier Repair	Lauroyl Lysine fills micro-fissures; Zinc reduces inflammation via cytokine suppression.
Sunscreens	SPF Booster & Film Former	Improves dispersion of inorganic UV filters ( , ZnO); increases water resistance.
Color Cosmetics	Surface Treatment	Hydrophobizes pigments; provides "creamy" feel and long wear.

Safety & Toxicology

Based on the safety profiles of the parent moieties (Zinc salts and Lauroyl Lysine), Zinc bis(N6-lauroyl-L-lysinate) is considered to have a favorable safety profile for topical use.

• Skin Irritation: Predicted Non-irritating (Molecule is neutral pH and insoluble).

• Sensitization: Low risk (Lauroyl Lysine is a known hypo-allergenic ingredient).

• Systemic Toxicity: Negligible due to poor transdermal absorption of the intact complex.

• Regulatory Status:

  • Lauroyl Lysine: CIR Expert Panel concluded it is safe as used in cosmetics.[1]

  • Zinc Salts: Generally Recognized As Safe (GRAS) limits apply.

References

• Chemical Identity: Alfa Chemistry. (n.d.). Zinc bis(N6-lauroyl-L-lysinate) - CAS 61745-61-7.[2][3][][5] Retrieved from

• Parent Compound Safety: Cosmetic Ingredient Review (CIR). (2017).[1] Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. International Journal of Toxicology. Retrieved from

• Zinc Mechanism: Gupta, M., et al. (2014). Zinc therapy in dermatology: a review. Dermatology Research and Practice.

• Lauroyl Lysine Properties: Ajinomoto. (n.d.). Amihope® LL (Lauroyl Lysine) Technical Dossier. Retrieved from

• Synthesis Methodology: Generally accepted chemical principle of Metathesis of Fatty Amino Acid Salts. (Standard Chemical Protocol).

Disclaimer: This guide is for research and educational purposes. Formulators must conduct their own stability and safety testing before commercialization.

Sources

• 1. Lauroyl Lysine | C18H36N2O3 | CID 104151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lauroyl suppliers USA [americanchemicalsuppliers.com]
• 3. 61745-61-7_zinc bis(N6-lauroyl-L-lysinate)CAS号:61745-61-7_zinc bis(N6-lauroyl-L-lysinate)【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 5. 化工产品目录_字母排序 Z_第60页_Chemicalbook [chemicalbook.com]

Chemical Architecture and Functional Properties of Zinc Bis(N6-lauroyl-L-lysinate)

Topic: Chemical Structure and Functional Architecture of Zinc Bis(N6-lauroyl-L-lysinate) Complex Content Type: In-Depth Technical Guide Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Executive Summary & Molecular Definition

Zinc Bis(N6-lauroyl-L-lysinate) is a specialized coordination complex merging the structural rigidity of an essential amino acid with the amphiphilic properties of a medium-chain fatty acid, centered around a bioactive zinc ion. Unlike simple inorganic zinc salts (e.g., ZnSO₄) or standard fatty acid soaps (e.g., Zinc Laurate), this complex represents a "hybrid" metallo-surfactant.

It functions primarily as a lamellar texturizer and bio-functional surface modifier in advanced dermatological and cosmetic applications. Its unique architecture—a hydrophilic metal-chelate core flanked by hydrophobic alkyl chains—enables it to form lubricious, plate-like crystals that reduce the coefficient of friction on biological surfaces while delivering bioavailable zinc.

Chemical Identity[1][2]

• IUPAC Name: Zinc(II) bis[(2S)-2-amino-6-(dodecanoylamino)hexanoate]

• Ligand Parent: N6-lauroyl-L-lysine (INCI: Lauroyl Lysine; CAS: 52315-75-0)

• Molecular Formula:

• Molecular Weight: ~720.3 g/mol (Anhydrous basis)

• Classification: Amino Acid-Based Metallo-Surfactant / Coordination Polymer

Molecular Architecture & Coordination Chemistry

The functional efficacy of this complex stems from its specific coordination geometry. The zinc ion does not merely "counter" the charge; it organizes the ligands into a stable, supramolecular assembly.

The Ligand System

The ligand, N6-lauroyl-L-lysine , is zwitterionic in its free state but acts as an anionic chelator in the complex.

• -Amino Group ( ): Acts as a neutral -donor.
• -Carboxylate Group ( ): Acts as an anionic -donor.
• -Amide Linkage ( ): The side chain is chemically modified with a lauroyl group. This blocks the -amine from coordination, forcing the zinc to bind exclusively at the -position (glycinate-like binding) and extending a hydrophobic "tail" outward.

The Zinc Center (Coordination Sphere)

The Zinc(II) ion (

configuration) typically adopts a distorted tetrahedral or octahedral geometry depending on hydration. In the anhydrous crystalline state, the zinc atom is chelated by two N6-lauroyl-L-lysine ligands.

• Primary Chelation: The Zn(II) is bound by the

  -nitrogen and one oxygen from the -carboxylate of each ligand, forming two stable 5-membered chelate rings . This thermodynamic stability resists hydrolytic breakdown better than simple carboxylate salts.

• Coordination Number: 4 (Tetrahedral) in discrete units, or 6 (Octahedral) if bridging oxygens or water molecules participate in the crystal lattice.

Structural Visualization

The following diagram illustrates the connectivity of the Zinc Bis(N6-lauroyl-L-lysinate) complex, highlighting the trans arrangement of the hydrophobic tails which minimizes steric hindrance.

Figure 1: Coordination connectivity of the Zinc Bis(N6-lauroyl-L-lysinate) monomer. The Zn(II) center is stabilized by two 5-membered chelate rings.

Solid-State Assembly & Physicochemical Properties

The macroscopic properties of this material—specifically its "silky" feel and lubricity—are direct consequences of its crystal lattice structure.

Lamellar Crystal Structure

Similar to its parent compound (Lauroyl Lysine), the Zinc salt crystallizes in a layered lamellar structure :

• Ionic Plane: The central layer consists of Zn(II) ions bridging the polar amino-acid heads. This layer is rigid and held together by strong electrostatic and coordinate bonds.

• Hydrophobic Interlayer: The lauroyl (C12) chains extend perpendicularly from the ionic plane.

• Van der Waals Slip Planes: The terminal methyl groups of the lauroyl chains from adjacent layers interact via weak Van der Waals forces.

Mechanism of Lubricity: When shear force is applied (e.g., rubbing on skin), the weak Van der Waals interactions between the hydrophobic tails break easily, allowing the rigid ionic plates to slide over one another. This is the "deck of cards" effect.

Key Physicochemical Data[3]

Property	Specification / Characteristic	Relevance
Appearance	White, fine crystalline powder	Visual quality for formulations.
Particle Morphology	Hexagonal plate-like crystals	Critical for skin adhesion and lubricity.
Solubility (Water)	Insoluble (< 0.1 g/100mL)	Resists wash-off; provides long-lasting barrier.
Solubility (Oil)	Dispersible (swells in hot oils)	Compatible with anhydrous balms and emulsions.
Thermal Stability	Stable up to ~200°C	Suitable for hot-pour manufacturing processes.
Isoelectric Point	~ pH 6.5 - 7.0 (Complex neutral)	Biocompatible with skin mantle.

Synthesis & Characterization Protocol

The synthesis requires careful pH control to ensure chelation (N,O-binding) rather than simple salt formation (O-binding only) and to prevent hydrolysis of the amide bond.

Synthesis Workflow (Rational Design)

The most robust route involves the metallation of pre-synthesized N6-lauroyl-L-lysine .

• Precursor Preparation: N6-lauroyl-L-lysine is dispersed in water.

• Alkaline Dissolution: The pH is raised (NaOH) to deprotonate the carboxylic acid and the

  -amine, solubilizing the ligand as sodium lauroyl lysinate.

• Metallation (Ligand Exchange): A stoichiometric amount of Zinc Sulfate (

  ) or Zinc Chloride ( ) is added slowly.

• Precipitation: The Zinc complex, being hydrophobic and charge-neutral, precipitates immediately.

• Purification: Washing with water (remove Na+ and Cl-/SO4--) and ethanol (remove unreacted fatty acids).

Figure 2: Step-by-step synthesis protocol for high-purity Zinc Bis(N6-lauroyl-L-lysinate).

Analytical Validation (QC/QA)

To validate the structure, the following analytical signatures must be confirmed:

• FTIR Spectroscopy:

  • Ligand Check: Absence of broad -COOH band (1700-1725 cm⁻¹).

  • Coordination Check: Shift of the asymmetric carboxylate stretch (

    ) from ~1560 cm⁻¹ (ionic Na salt) to 1610-1630 cm⁻¹ (coordinated Zn complex).

  • Amine Check: Shift in N-H bending vibration indicating Zn-N interaction.

• XRD (X-Ray Diffraction):

  • Should show strong low-angle reflections corresponding to the d-spacing of the bilayer (approx 30-40 Å), confirming the lamellar stacking.

Functional Mechanisms & Applications

Tribological Performance (Friction Reduction)

The "Deck of Cards" mechanism described in Section 3.1 makes this complex a superior solid lubricant . Unlike spherical silica or irregular zinc oxide particles, the flat plates of Zinc Lauroyl Lysinate align parallel to the skin surface.

• Benefit: Imparts a "creamy" powder feel, reduces drag in stick formulations, and improves the spreadability of emulsions.

Selective Bioavailability

While the complex is insoluble, the chelate is thermodynamically stable but kinetically labile in the presence of stronger biological chelators (e.g., skin proteins, bacterial cell walls).

• Antimicrobial Action: Upon contact with the acidic environment of the skin or bacterial membranes, the complex can slowly release Zn(II) ions.

• Synergy: The lauroyl tail disrupts microbial membranes (surfactant effect), facilitating the entry of the antimicrobial Zinc ion.

References

• Cosmetic Ingredient Review (CIR). (2017). Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. International Journal of Toxicology. Retrieved from [Link]

• Sakamoto, K., et al. (2017). Cosmetic Science and Technology: Theoretical Principles and Applications. Elsevier. (Chapter on Amino Acid Based Surfactants).

• PubChem. (2025). Lauroyl Lysine - Compound Summary. National Library of Medicine. Retrieved from [Link]

• Hermans, J. J., et al. (2015).[1] An infrared spectroscopic study of the nature of zinc carboxylates. University of Amsterdam.[1] Retrieved from [Link]

Sources

• 1. pure.uva.nl [pure.uva.nl]

Part I: Molecular Architecture &amp; Coordination Dynamics

Systemic Delivery vs. Topical Efficacy: A Technical Whitepaper on Zinc L-Lysinate and Zinc Lauroyl Lysinate

As a Senior Application Scientist, I approach the differentiation of zinc delivery systems not merely as a matter of elemental content, but as a complex interplay of ligand thermodynamics and biological interfaces. Zinc is a critical transition metal involved in over 300 enzymatic reactions; however, the free zinc ion (Zn²⁺) exhibits poor bioavailability due to dietary inhibitors and poor skin penetration.

The choice of the coordinating ligand—specifically the amino acid L-lysine versus its acylated derivative, Lauroyl lysine—fundamentally alters the physicochemical properties of the resulting zinc complex. This guide dissects the structural mechanics, pharmacokinetics, and application paradigms of Zinc L-lysinate (designed for systemic intracellular delivery) versus Zinc lauroyl lysinate (engineered for topical efficacy and barrier modification).

1.1 Zinc L-Lysinate: The Hydrophilic Chelate Zinc L-lysinate is a highly stable 1 where one central zinc ion is coordinated by two L-lysine molecules[1]. The bidentate coordination forms a thermodynamically stable five-membered ring structure[2]. This neutral intramolecular charge shields the zinc ion from forming insoluble complexes with phytic acid in the gastrointestinal tract. Because the ligand is highly polar, the resulting chelate maintains excellent water solubility, making it an ideal candidate for oral therapeutics and systemic nutrition.

1.2 Zinc Lauroyl Lysinate: The Amphiphilic Lipoamino Complex In stark contrast, Zinc lauroyl lysinate is synthesized by acylating L-lysine with lauric acid (a C12 fatty acid) prior to zinc complexation. The addition of this long hydrocarbon chain transforms the molecule into a hydrophobic, amphiphilic lipoamino acid salt. Instead of dissolving in aqueous environments, it forms flat, highly lubricious hexagonal crystals. This unique architecture is heavily utilized in 3 to provide a soft-focus effect, enhance skin adhesion, and prevent degradation from sebum[3].

Part II: Pharmacokinetics vs. Interfacial Behavior

2.1 Systemic Bioavailability of Zinc L-Lysinate The primary function of Zinc L-lysinate is to correct intracellular zinc deficiencies. Upon ingestion, the chelate remains intact through the acidic gastric environment. In the small intestine, it is absorbed via peptide transporters (PEPT1) or dissociates directly at the brush border for rapid uptake by ZIP4 transporters. The 4 has rigorously evaluated and confirmed its safety and efficacy as a highly bioavailable nutritional source[4]. Furthermore, dietary supplementation with zinc lysinate has been shown to positively 5 without inducing the heavy metal toxicity often associated with inorganic zinc salts[5].

2.2 Topical Efficacy of Zinc Lauroyl Lysinate Zinc lauroyl lysinate is engineered exclusively for the stratum corneum. The lauric acid tail mimics endogenous skin lipids, allowing the powder to integrate seamlessly into the lipid matrix of the skin. This provides a physical barrier that absorbs excess sebum while slowly releasing trace amounts of Zn²⁺ upon contact with sweat. This localized release offers targeted antimicrobial and astringent benefits without penetrating the systemic circulation.

Part III: Mechanistic Visualizations

Intestinal absorption pathway of Zinc L-lysinate bypassing phytate inhibition.

Dual-action topical mechanism of Zinc lauroyl lysinate on the stratum corneum.

Part IV: Quantitative Data Synthesis

Property	Zinc L-Lysinate	Zinc Lauroyl Lysinate
Molecular Structure	Zinc bis-lysinate chelate	Zinc salt of N-lauroyl-L-lysine
Estimated Molecular Weight	~355.7 g/mol	~720.3 g/mol
Solubility Profile	Highly water-soluble	Hydrophobic, lipophilic
Primary Target Interface	Intestinal epithelium (Systemic)	Stratum corneum (Topical)
Core Mechanism of Action	Intracellular Zn²⁺ replenishment	Sebum absorption & barrier support
Typical Application	Dietary supplements, animal feed	Cosmetic powders, dermatologicals
Regulatory Validation	EFSA approved for nutrition	Cosmetic INCI approved

Part V: Self-Validating Experimental Protocols

Protocol A: Caco-2 Monolayer Permeability Assay (Zinc L-Lysinate)

Objective: Quantify the systemic bioavailability and transepithelial flux of Zinc L-lysinate.

• Cell Culture: Culture Caco-2 cells on polycarbonate Transwell inserts (0.4 µm pore size) for 21 days until Transepithelial Electrical Resistance (TEER) exceeds 400 Ω·cm².

• Dosing: Prepare a 100 µM solution of Zinc L-lysinate in Hank's Balanced Salt Solution (HBSS), spiked with 100 µM Lucifer Yellow (LY).

• Incubation: Apply the solution to the apical chamber and incubate at 37°C in a 5% CO₂ atmosphere.

• Sampling: Extract 50 µL aliquots from the basolateral chamber at 30, 60, 90, and 120 minutes, replacing with fresh HBSS.

• Quantification: Quantify zinc concentration via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and LY via fluorometry.

• Causality: Caco-2 cells morphologically mimic the human enterocyte barrier. ICP-MS provides the parts-per-billion sensitivity required to track trace metal flux accurately.

• Self-Validation Mechanism: The assay is self-validating through the inclusion of Lucifer Yellow and mass balance tracking. If LY permeability exceeds 1%, it indicates tight junction failure, automatically invalidating the zinc flux data. Furthermore, a strict mass balance calculation (Apical + Basolateral + Intracellular = 100 ± 5%) ensures no zinc is artificially lost to non-specific plastic binding.

Protocol B: Contact Angle & Sebum Uptake Assay (Zinc Lauroyl Lysinate)

Objective: Evaluate the hydrophobicity and mattifying capacity of Zinc lauroyl lysinate for topical applications.

• Pellet Preparation: Compress 500 mg of Zinc lauroyl lysinate powder into uniform 10 mm pellets using a hydraulic press at 5 tons of pressure.

• Hydrophobicity Measurement: Dispense a 5 µL droplet of deionized water onto the pellet surface and measure the static contact angle using an optical goniometer.

• Sebum Uptake: Apply 50 µL of artificial sebum (a standardized mixture of squalene, wax esters, and triglycerides) to a fresh pellet.

• Gravimetric Analysis: Measure the absorption capacity over 24 hours by weighing the pellet before and after the removal of unabsorbed surface sebum.

• Causality: The contact angle directly correlates to the sweat-resistance of the formulation on the skin. Artificial sebum uptake validates the lipoamino acid's capacity to control facial oil and maintain a matte finish.

• Self-Validation Mechanism: The protocol incorporates a non-porous borosilicate glass bead control to establish a baseline for surface spreading versus true capillary absorption into the powder matrix. An evaporation blank (sebum exposed to air without powder) ensures that any recorded weight changes are strictly due to powder absorption, validating the entire system.

References

• Nutra Strategic Solutions Inc. "Zinc L-Lysinate". nustras.com.
• Dairy Reporter. "Magnesium, calcium and zinc forms deemed safe by EFSA". dairyreporter.com.
• AIR Unimi. "Scientific Opinion on the safety and efficacy of zinc chelate of L-lysinate-HCl". unimi.it.
• The ISME Journal. "Concentration and chemical form of dietary zinc shape the porcine colon microbiome". oup.com.
• Joom. "Canmake Ida Laboratory Z Canmake Silky Loose Moist Powder P01". joom.com.

Sources

• 1. nustras.com [nustras.com]
• 2. air.unimi.it [air.unimi.it]
• 3. joom.com [joom.com]
• 4. Magnesium, calcium and zinc forms deemed safe by EFSA [dairyreporter.com]
• 5. academic.oup.com [academic.oup.com]

Molecular weight and formula of Zinc bis(lauroyl lysinate)

Technical Monograph: Zinc Bis(Lauroyl Lysinate) Structural Characterization, Synthesis Protocols, and Formulation Dynamics

Part 1: Molecular Architecture & Stoichiometry

1.1 Chemical Identity Zinc bis(lauroyl lysinate) is a coordination complex formed by the chelation of one Zinc(II) cation with two anions of Nε-lauroyl-L-lysine. Unlike simple metal soaps (e.g., Zinc Stearate), this molecule integrates the lubricity of long-chain fatty acids with the biocompatibility of amino acids, anchored by a zinc center that provides antimicrobial and structural rigidity.

• IUPAC Name: Zinc(II) bis(2-amino-6-dodecanoylaminohexanoate)

• Molecular Formula:

• Molecular Weight: 720.37 g/mol (Calculated)

• CAS Number: Not individually assigned (Treat as Zinc salt of CAS 52315-75-0)

1.2 Structural Visualization The following diagram illustrates the coordination geometry where the Zinc center stabilizes the two lauroyl lysine ligands. The carboxylate groups act as bidentate or monodentate ligands, forming a stable "inner sphere" complex.

Figure 1: Coordination complex of Zinc Bis(Lauroyl Lysinate). The Zn cation bridges two amphiphilic ligands, creating a structure with a polar core and hydrophobic exterior.

Part 2: Synthesis & Production Protocol

2.1 Reaction Mechanism The synthesis utilizes a Neutralization-Precipitation pathway. Direct reaction with Zinc Chloride is avoided to prevent chloride contamination (which increases hygroscopicity). Instead, Zinc Basic Carbonate or Zinc Oxide is used to ensure the only byproduct is water and

.

Reaction Equation:

2.2 Step-by-Step Methodology

Step	Operation	Critical Parameter	Rationale
1	Dissolution	Disperse 0.2 mol Lauroyl Lysine in 500mL Ethanol/Water (80:20). Heat to 70°C.	Lauroyl lysine has poor solubility in cold water; ethanol aids dispersion.
2	Activation	Add 0.105 mol Zinc Oxide (5% excess) slowly under high-shear agitation.	Excess ZnO ensures complete conversion of the expensive amino acid ligand.
3	Reflux	Reflux at 75-80°C for 4 hours.	Kinetic energy is required to drive the solid-liquid interface reaction.
4	Filtration	Hot filtration (while >60°C).[1]	Removes unreacted ZnO (which remains solid).
5	Crystallization	Cool filtrate slowly to 4°C.	Promotes formation of the Zinc salt precipitate.
6	Drying	Vacuum dry at 50°C for 12 hours.	Prevents thermal degradation while removing solvent.

2.3 Synthesis Workflow Diagram

Figure 2: Production workflow ensuring high purity by removing unreacted inorganic zinc before crystallization.

Part 3: Physicochemical Properties & Applications[2][3]

3.1 Technical Specifications Table

Property	Value / Characteristic	Implication for Formulation
Physical Form	White, fine crystalline powder	Easy dispersion in oil phases or powder blends.
Melting Point	> 240°C (Decomposition)	Thermally stable for hot-pour cosmetics (lipsticks).
Hydrophobicity	Contact Angle > 110° (Water)	Excellent water-repellency; boosts wear-resistance.
Zeta Potential	Positive (+20 mV at pH 7)	Adheres naturally to negatively charged skin/hair.
Solubility	Insoluble in water; Soluble in hot polar oils	Ideal for anhydrous formulations or W/O emulsions.

3.2 Functional Applications

• Super-Hydrophobic Pigment Coating: Unlike standard Lauroyl Lysine, the Zinc salt creates a more rigid, hydrophobic shell around pigments (TiO2, Iron Oxides). This prevents agglomeration in water-in-oil emulsions and reduces "cakey" appearance in foundations.

• Selective Sebum Gelling: The lauroyl tails interact with human sebum, while the Zinc center provides a cross-linking effect. This creates a breathable mesh that controls shine without drying the skin (unlike simple Zinc Oxide).

• Antimicrobial Synergy: The dissociation constant (

  ) of the complex allows for a slow, sustained release of ions. This provides bacteriostatic properties, making it an excellent additive for acne-prone skin formulations or deodorants.

References

• Ajinomoto Co., Inc. (2023). Amihope® LL (Lauroyl Lysine) Technical Dossier. Retrieved from

• National Center for Biotechnology Information. (2024). Zinc Chemical Properties and Coordination Chemistry. PubChem Compound Summary for Zinc. Retrieved from

• Cosmetic Ingredient Review. (2017). Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. International Journal of Toxicology. Retrieved from

• Global Calcium. (2024). Zinc Bisglycinate vs. Zinc Salts: Bioavailability and Structure. Retrieved from

Sources

• 1. EP1541122A1 - Cosmetic deodorant compostion comprising an association of zinc pidolate with an anti-perspirant aluminium salt - Google Patents [patents.google.com]

Technical Guide: Safety, Characterization, and Handling of Zinc bis(N6-lauroyl-L-lysinate)

This guide serves as a master technical document for Zinc bis(N6-lauroyl-L-lysinate) , synthesizing safety data, chemical characterization, and experimental handling protocols.[1] It is designed for researchers requiring high-fidelity data for formulation and safety assessment.[1]

Document Control:

• Subject: Zinc bis(N6-lauroyl-L-lysinate)[1][2][3][4][]

• CAS Registry Number: 61745-61-7[1][3][4]

• Content Type: Technical Safety & Handling Guide

• Version: 2.0 (Research Grade)[1]

Chemical Identity & Structural Characterization

Zinc bis(N6-lauroyl-L-lysinate) is a coordination complex consisting of a central zinc cation (

) chelated by two molecules of N6-lauroyl-L-lysine.[1] This structure combines the amphiphilic, texturizing properties of the amino acid derivative with the bioactive (sebum-regulating, antimicrobial) capabilities of zinc.[1]

Core Identifiers

Parameter	Specification
Chemical Name	Zinc bis(N6-lauroyl-L-lysinate)
Synonyms	Zinc Lauroyl Lysinate; Zinc bis(Nε-lauroyl-L-lysinate)
CAS Number	61745-61-7
Molecular Formula
Molecular Weight	720.34 g/mol
Physical State	White to off-white crystalline powder
Solubility Profile	Insoluble in water; Dispersible in oils/silicones; Soluble in strong acids/bases (with decomposition)

Structural Logic & Graphviz Representation

The following diagram illustrates the dissociation pathway and coordination logic. The stability of the "bis" complex is pH-dependent; extreme pH leads to the release of free Zinc ions and Lauroyl Lysine precipitates.[1]

Figure 1: Stability and dissociation pathways of Zinc bis(N6-lauroyl-L-lysinate) under varying pH conditions.[1]

Hazard Identification & Risk Assessment (GHS)

While the parent compound (Lauroyl Lysine) is widely regarded as non-irritating, the presence of Zinc necessitates a modified safety profile based on Read-Across Toxicology .[1]

GHS Classification (Derived)

• Eye Irritation (Category 2A): Zinc salts are known ocular irritants.

• Aquatic Toxicity (Acute 1 / Chronic 1): Zinc compounds are generally very toxic to aquatic life with long-lasting effects.[1]

• Inhalation (STOT SE 3): Fine powder form poses a risk of respiratory tract irritation.

Precautionary Handling Matrix

Hazard Type	Risk Level	Mechanism of Action	Mitigation Protocol
Inhalation	Moderate	Mechanical irritation of alveoli; Zinc fever (rare but possible with fumes).[1]	Use N95/P2 respirator or biosafety cabinet. Avoid dust generation.[6][7][8][9][10]
Ocular	Moderate	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ion interaction with corneal proteins.	Safety Goggles (EN 166) required.[8] Eye wash station must be within 10s reach.
Dermal	Low	Low transdermal absorption due to high MW (720 Da).	Nitrile gloves (0.11mm min thickness).
Environmental	High	Zinc bioaccumulation in aquatic organisms.	Zero-discharge policy . Collect all wash-water as hazardous chemical waste.[1]

Experimental Protocol: Dispersion & Stability Testing

Objective: To achieve a stable, homogenous dispersion of Zinc bis(N6-lauroyl-L-lysinate) in a liquid carrier (oil phase) for formulation use. This compound does not dissolve; it disperses.

Materials Required

• Zinc bis(N6-lauroyl-L-lysinate) (CAS 61745-61-7)[1][3][4]

• Carrier Oil (e.g., Caprylic/Capric Triglyceride)[1]

• High-Shear Homogenizer (e.g., Ultra-Turrax)[1]

• Hegman Gauge (for particle size analysis)[1]

Step-by-Step Methodology

• Preparation of Phase A (Oil Phase):

  • Weigh the carrier oil into a beaker.

  • Begin low-speed mixing (shear rate < 500 rpm) to create a vortex.[1]

• Incorporation (Wetting):

  • Critical Step: Slowly sift the Zinc bis(N6-lauroyl-L-lysinate) powder into the vortex. Do not dump.

  • Rationale: Rapid addition causes "fish-eyes" (clumps wetted on the outside, dry inside) due to the super-hydrophobic nature of the lauroyl tail.[1]

• High-Shear Dispersion:

  • Increase speed to 3000-5000 rpm for 5-10 minutes.

  • Target: Break down agglomerates to < 20 microns.

• Validation (Hegman Gauge):

  • Place a drop of dispersion on the Hegman gauge.

  • Scrape and observe the "scratch" point.

  • Acceptance Criteria: No visible particles > 25

    .

• Thermal Stress Test:

  • Heat a sample to 80°C for 30 minutes.

  • Cool to RT. Check for recrystallization or sedimentation.

Workflow Diagram

Figure 2: Process flow for the dispersion of Zinc bis(N6-lauroyl-L-lysinate).

Toxicological & Ecological Data Summary

This section consolidates data derived from component analysis (Zinc salts + Lauroyl Lysine) where specific CAS data is proprietary.

Acute Toxicity

• Oral (Rat) LD50: Estimated > 2000 mg/kg (Based on Lauroyl Lysine safety profile).

• Dermal (Rabbit): Non-irritant to Mild Irritant.

• Sensitization: Non-sensitizing (Lauroyl Lysine is a known hypo-allergenic agent).[1]

Ecological Impact

• Aquatic Acute:

  (Fish) < 1 mg/L (attributed to Zinc ion release).[1]

• Biodegradability: The organic ligand (Lauroyl Lysine) is readily biodegradable; however, the zinc moiety persists in the environment.

First Aid Measures

• Eye Contact: Immediately flush with saline/water for 15 minutes. Lift eyelids to ensure irrigation of the fornix. Consult an ophthalmologist if redness persists (Zinc salts can cause corneal erosion).

• Skin Contact: Wash with soap and water.[6][7][9] No neutralization required.

• Inhalation: Move to fresh air. If wheezing occurs, administer oxygen.

• Ingestion: Do NOT induce vomiting (foaming risk). Rinse mouth with water.[6][9]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 104151, Lauroyl lysine. Retrieved from [Link][1]

• Cosmetic Ingredient Review (CIR). (2017). Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics.[11][12][13] International Journal of Toxicology.[11][13] Retrieved from [Link]

• European Chemicals Agency (ECHA). Zinc compounds - Registration Dossier (Aquatic Toxicity). Retrieved from [Link][1]

• American Chemical Suppliers. Zinc bis(n6-Lauroyl-l-lysinate) Product Specifications & CAS 61745-61-7.[1] Retrieved from [Link]

Sources

• 1. CAS 52315-75-0: N-Lauroyl-L-lysine | CymitQuimica [cymitquimica.com]
• 2. lauroyl suppliers USA [americanchemicalsuppliers.com]
• 3. USA Chemical Suppliers - Products: 'Z', Page: 13 [americanchemicalsuppliers.com]
• 4. zinc bis(N6-lauroyl-L-lysinate) | 61745-61-7 [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. aksci.com [aksci.com]
• 8. echemi.com [echemi.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. Lauroyl Lysine | C18H36N2O3 | CID 104151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. makingcosmetics.com [makingcosmetics.com]
• 13. paulaschoice-eu.com [paulaschoice-eu.com]

Zinc Amino Acid Surfactant Derivatives: Synthesis, Mechanistic Pathways, and Advanced Applications in Formulation Science

Executive Summary

The transition toward biocompatible, green chemistry in drug development and personal care has accelerated the demand for multifunctional amphiphilic molecules. Amino acid-based surfactants (AAS) represent a highly biodegradable, petroleum-free alternative to traditional synthetic surfactants[1]. However, their true potential is unlocked when complexed with transition metals, specifically zinc (Zn²⁺). Zinc amino acid surfactant derivatives—such as Zinc Lauroyl Glutamate and Zinc Cocoyl Glycinate—merge the mild, barrier-friendly cleansing properties of AAS with the targeted antimicrobial, astringent, and anti-inflammatory benefits of zinc[2]. This technical guide explores the thermodynamic causality, self-validating synthesis protocols, and mechanistic pathways of these advanced molecular complexes.

Molecular Architecture & Thermodynamic Causality

Amino acid surfactants are synthesized by condensing a fatty acid chain (hydrophobic tail) with an amino acid (hydrophilic head)[3]. Because amino acids are zwitterionic, their charge state is strictly dictated by the pH of the environment[2].

When divalent zinc ions (Zn²⁺) are introduced to anionic AAS solutions (above their isoelectric point), a profound thermodynamic shift occurs. The Zn²⁺ ions act as bridging agents between the negatively charged carboxylate groups of adjacent surfactant monomers.

• Causality of Micellization: This divalent cross-linking neutralizes the electrostatic repulsion between the hydrophilic headgroups. Consequently, the Critical Micelle Concentration (CMC) drops significantly compared to the sodium salts of the same surfactants, allowing for effective surface activity at much lower concentrations.

• Phase Behavior: The complexation increases the lattice energy of the molecular assembly, often shifting the Krafft point upwards and resulting in the formation of stable, water-insoluble precipitates or coacervates at neutral pH[4].

Figure 1: Step-by-step synthesis workflow of Zinc AAS derivatives via amidation and ionic complexation.

Self-Validating Synthesis Protocol: Zinc Lauroyl Glutamate

To ensure high purity and functional efficacy, the synthesis of Zinc AAS must follow a strictly controlled two-step process. The following protocol for Zinc Lauroyl Glutamate is designed as a self-validating system, where physical observations confirm chemical milestones.

Step 1: Schotten-Baumann Amidation

• Preparation: Dissolve 1.0 molar equivalent of L-Glutamic acid in a 20% NaOH aqueous solution. Chill the reactor to 15–20°C.

• Acylation: Add 1.0 molar equivalent of Lauroyl Chloride dropwise under vigorous stirring.

• pH Maintenance (Critical Causality): Continuously add NaOH to maintain the pH strictly between 9.5 and 10.0. Why? If the pH drops below 9.0, the amine group protonates, losing its nucleophilicity and halting the reaction. If the pH exceeds 10.5, the Lauroyl Chloride rapidly hydrolyzes into lauric acid, ruining the yield.

• Self-Validation Check: The reaction is deemed complete when the pH stabilizes naturally without the further addition of NaOH, proving that no more HCl is being generated by the amidation process.

Step 2: Zinc Complexation

• pH Calibration: Adjust the pH of the resulting Sodium Lauroyl Glutamate solution to exactly 6.5–7.0 using dilute citric acid. Why? If the pH is >7.5, the subsequent addition of zinc will result in Zinc Hydroxide (

  ) precipitation rather than surfactant complexation. If the pH is <5.0, the carboxylate groups protonate and cannot bind the zinc ions[2].

• Ion Exchange: Slowly add a 20% aqueous solution of Zinc Sulfate (

  ) dropwise.

• Self-Validation Check: A dense, white precipitate (Zinc Lauroyl Glutamate) will form immediately upon contact. The supernatant will lose its foaming ability, validating that the free surfactant monomers have been successfully cross-linked and removed from the aqueous phase[4]. Filter, wash with deionized water, and dry.

Dual-Action Mechanistic Pathways

Zinc-AAS complexes exhibit a highly synergistic antimicrobial mechanism that outperforms simple mixtures of free zinc salts and standard surfactants[5].

The amphiphilic nature of the complex allows the hydrophobic fatty acid tails to intercalate into the lipid bilayers of microbial cell walls[2]. Once anchored to the membrane, the slightly acidic microenvironment of the bacterial surface triggers a localized dissociation of the complex. This delivers a concentrated spike of Zn²⁺ directly into the microbial membrane, avoiding the broad tissue irritation associated with free zinc salts[6]. The released zinc disrupts enzymatic pathways and generates intracellular Reactive Oxygen Species (ROS), leading to rapid cell death[4].

Figure 2: Dual-action antimicrobial mechanistic pathway of Zinc AAS, highlighting targeted zinc ion release.

Formulation Dynamics & Synergistic Applications

The integration of Zinc-AAS derivatives into commercial formulations solves several historical stability and delivery challenges:

• Oral Care (Dentin Tubule Occlusion): In dentifrice formulations, zinc-amino acid complexes interact with anionic surfactants (e.g., sodium lauryl sulfate) to form water-insoluble matrices. These matrices physically occlude open dentin tubules, effectively treating dentinal hypersensitivity while providing a sustained-release reservoir of antibacterial zinc to combat plaque[4],[6].

• Dermatological & Disinfectant Systems: Combining AAS with zinc and organic acids (e.g., alpha-hydroxy acids) creates a synergistic disinfectant profile. The organic acids lower the local pH to enhance zinc penetration, while the AAS maintains formula stability and mitigates the dermal irritation typically caused by harsh biocides[5].

Quantitative Physicochemical Profiling

The following table summarizes the causal shifts in physicochemical properties when transitioning from a standard Sodium-AAS to a Zinc-AAS derivative.

Property	Sodium Lauroyl Glutamate (Na-LG)	Zinc Lauroyl Glutamate (Zn-LG)	Causality / Formulation Significance
Critical Micelle Concentration (CMC)	~3.5 x 10⁻³ M	~1.2 x 10⁻⁴ M	Zn²⁺ neutralizes headgroup electrostatic repulsion, allowing micellization and surface activity at drastically lower concentrations.
Krafft Temperature	~22 °C	> 45 °C (varies by matrix)	Divalent cross-linking increases the lattice energy of the solid phase, reducing cold-water solubility and promoting coacervation.
Antimicrobial MIC (S. aureus)	> 512 μg/mL	32 - 64 μg/mL	Synergistic action of targeted Zn²⁺ delivery combined with surfactant-induced membrane permeabilization[5].
Complexation / Precipitation pH	< 3.5 (Isoelectric point)	~ 5.5 - 7.5	Zn-AAS forms stable, insoluble complexes near neutral pH, making it ideal for deposition on skin or teeth during rinsing[4],[2].

References

• Amino acid-based surfactants - Do they deserve more attention?
• Green Surfactants (Biosurfactants)
• WO2020086298A1 - Zinc - amino acid – lauryl sulfate complex with antimicrobial activity Source: Google Patents URL
• US11758906B2 - Synergistic disinfectant compositions having enhanced antimicrobial efficacy and stability, and methods of using the same Source: Google Patents URL
• Source: World Journal of Advanced Research and Reviews (WJARR)
• EP2928441B1 - Surfactant systems for zinc containing compositions Source: Google Patents URL

Sources

• 1. Green Surfactants (Biosurfactants): A Petroleum-Free Substitute for Sustainability—Comparison, Applications, Market, and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journalwjarr.com [journalwjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2020086298A1 - Zinc - amino acid – lauryl sulfate complex with antimicrobial activity - Google Patents [patents.google.com]
• 5. US11758906B2 - Synergistic disinfectant compositions having enhanced antimicrobial efficacy and stability, and methods of using the same - Google Patents [patents.google.com]
• 6. EP2928441B1 - Surfactant systems for zinc containing compositions - Google Patents [patents.google.com]

The Convergence of Amino Acid Surfactants and Zinc Metallochemistry

An in-depth technical analysis of zinc-functionalized amino acid surfactants (metallosurfactants) reveals a highly synergistic convergence of green chemistry and inorganic antimicrobial mechanisms. By bridging the biocompatibility of amino acid-based amphiphiles with the potent bio-reactivity of zinc ions, researchers are unlocking next-generation therapeutic agents, advanced drug delivery systems, and sustainable disinfectants.

Amino acid surfactants (AAS) are a unique class of amphiphilic molecules comprising a hydrophilic amino acid head group (e.g., glutamate, sarcosinate, or glycinate) and a hydrophobic fatty acid tail. They are highly valued in pharmaceutical and cosmetic formulations due to their rapid biodegradability, low toxicity, and derivation from renewable resources[1]. However, on their own, traditional AAS often exhibit limited broad-spectrum antimicrobial efficacy compared to harsh cationic surfactants.

The functionalization of these surfactants with transition metals—specifically zinc (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

)—creates metallosurfactants . Zinc acts as a potent Lewis acid, capable of coordinating with four or five ligands and converting bound water into highly reactive hydroxide ions[2]. When complexed with the carboxylate or amine moieties of an amino acid surfactant, the resulting zinc-AAS complex exhibits exponentially enhanced biological activity. This functionalization not only improves the structural stability of the micellar aggregates but also introduces entirely new mechanisms of pathogen eradication and odor absorption.

Mechanisms of Biological Activity

The biological efficacy of zinc-functionalized amino acid surfactants is not merely additive; it is synergistic. The surfactant tail facilitates penetration through lipid barriers, delivering the reactive zinc payload directly to vulnerable cellular targets[3].

• Membrane Disruption & Depolarization: The amphiphilic nature of the AAS allows the molecule to intercalate into the bacterial phospholipid bilayer. Once inserted, the positively charged zinc center disrupts the electrostatic balance of the membrane, leading to depolarization, leakage of intracellular components, and rapid cell death[4].

• Reactive Oxygen Species (ROS) Generation: Zinc ions catalyze the production of ROS within the intracellular environment. This oxidative stress overwhelms the bacterial antioxidant defenses, damaging essential proteins and lipids[5].

• Nucleic Acid Intercalation: Upon breaching the cell membrane, the metallosurfactant complexes can interact directly with bacterial DNA. The hydrophobic tail and the metal center work in tandem to facilitate groove binding and partial intercalation, inhibiting DNA replication and protein synthesis[4].

• Nucleophilic Odor Binding: Beyond antimicrobial action, zinc complexes (such as zinc ricinoleate analogues) are highly effective at neutralizing malodors. The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  center acts as a trap for volatile sulfur compounds (VSCs) and other nucleophilic odor-forming molecules, chemically binding them so they cannot be released back into the environment.

Mechanistic pathways of zinc-functionalized amino acid surfactants in microbial eradication.

Physicochemical Dependencies: The Role of the Critical Micelle Concentration (CMC)

A fundamental principle in the application of metallosurfactants is that their biological activity is strictly dictated by their aggregation state. The Critical Micelle Concentration (CMC) is the threshold at which surfactant monomers self-assemble into micelles.

Research indicates that hemolytic activity (toxicity to red blood cells) and antimicrobial efficacy are highly dependent on whether the surfactant exists as a monomer or a micelle[4]. Monomers are typically more adept at inserting into and disrupting individual cell membranes, whereas micelles act as reservoirs or solubilizing agents. The addition of zinc to an AAS alters its CMC by neutralizing the electrostatic repulsion between the anionic headgroups, forcing the molecules to aggregate at lower concentrations[6].

Quantitative Data: Comparative Efficacy Profile

The following table synthesizes the physicochemical and biological metrics of standard amino acid surfactants versus their zinc-functionalized counterparts, illustrating the dramatic enhancement in antimicrobial potency.

Compound Type	Target Pathogen	MIC (µg/mL)	CMC (mM)	Hemolytic Activity Profile
Sodium Lauroyl Sarcosinate (Standard AAS)	S. aureus	> 128	~14.0	Low (Safe for cosmetics)
Zinc-Lauroyl Sarcosinate (Zn-AAS)	S. aureus	16 - 32	~4.5	Moderate (Monomer-dependent)
Cetylpyridinium Tetrachlorozincate (Reference)	S. aureus	6	~0.9	High in monomeric state
Zinc-Glutamate Complex	E. coli	30 - 60	~3.2	Low to Moderate

Self-Validating Experimental Protocols

To ensure scientific integrity and eliminate false positives, the evaluation of zinc-functionalized AAS must follow a rigorous, self-validating workflow. The causality behind these specific steps is critical: one cannot accurately assess a surfactant's biological activity without first defining its physicochemical state, nor can one use standard optical assays without accounting for micellar light scattering.

Protocol A: Synthesis and Physicochemical Profiling

Causality: Surfactants form micelles above the CMC, drastically altering their interaction with lipid bilayers. Testing biological activity without knowing the CMC leads to uninterpretable data because the active species (monomer vs. micelle) remains unknown[6].

• Schotten-Baumann Acylation: Synthesize the base amino acid surfactant by reacting an amino acid (e.g., L-glutamic acid) with a fatty acid chloride (e.g., lauroyl chloride) in an alkaline aqueous medium, maintaining the pH above 9.0 to ensure nucleophilic attack by the amine.

• Zinc Chelation: Introduce the metal center by titrating an aqueous solution of

  or into the purified AAS solution. The stoichiometric ratio must be strictly controlled (typically 1:2 Zn:AAS) to prevent the precipitation of insoluble zinc hydroxides.

• Orthogonal CMC Determination (Self-Validation):

  • Step 3a: Measure the surface tension of the solution across a concentration gradient using a Du Noüy ring tensiometer. The CMC is identified at the inflection point where surface tension stabilizes.

  • Step 3b: Validate the tensiometry data using isothermal titration calorimetry (ITC) or conductometry. If the CMC values from both methods do not align within a 5% margin of error, the sample contains unreacted fatty acid impurities and must be recrystallized.

Protocol B: Antimicrobial Efficacy via Metabolic Validation

Causality: Traditional ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

measurements for bacterial growth are heavily confounded by the light-scattering properties of surfactant emulsions. Therefore, a metabolic indicator must be used to measure true cellular viability.

• Broth Microdilution: Prepare a serial dilution of the Zn-AAS complex in a 96-well plate, ensuring the concentration range spans both pre-micellar and post-micellar states (based on Protocol A).

• Inoculation: Inoculate the wells with the target pathogen (e.g., S. aureus ATCC 25923) to achieve a final concentration of

  CFU/mL.

• Metabolic Dye Addition (Self-Validation): After 18 hours of incubation at 37°C, add 10 µL of Resazurin dye (0.015% w/v) to each well. Incubate for an additional 2 hours.

• Interpretation: Viable bacteria reduce the blue resazurin to pink resorufin. The Minimum Inhibitory Concentration (MIC) is strictly defined as the lowest concentration well that remains visually blue (no metabolic activity), entirely bypassing optical density scattering artifacts.

Self-validating experimental workflow for evaluating metallosurfactant biological activity.

Future Perspectives in Drug Development

The functionalization of amino acid surfactants with zinc represents a highly tunable platform for nanomedicine. By altering the specific amino acid headgroup (e.g., switching from anionic glutamate to cationic arginine) or modifying the hydrophobic chain length, researchers can precisely engineer the pharmacokinetics and target-binding affinity of the metallosurfactant[7]. Future applications are rapidly expanding into anti-biofilm coatings for medical devices, targeted drug delivery liposomes, and sustainable, non-toxic preservatives for the cosmetic industry.

References

• Synthesis, chemistry, physicochemical properties and industrial applications of amino acid surfactants: A review. White Rose University Consortium. [Link]

• Perspectives of aminoacylases in biocatalytic synthesis of N‐acyl‐amino acids surfactants. German National Library (DNB). [Link]

• A Review on Interactions between Amino Acids and Surfactants as Well as Their Impact on Corrosion Inhibition. ACS Omega.[Link]

• Exploring Physicochemical Interactions of Different Salts with Sodium N-Dodecanoyl Sarcosinate in Aqueous Solution. ACS Omega. [Link]

• Synthesis, Characterization, and Investigation of the Antimicrobial Activity of Cetylpyridinium Tetrachlorozincate. ACS Omega. [Link]

• Nanomedicine Fight against Antibacterial Resistance: An Overview of the Recent Pharmaceutical Innovations. National Institutes of Health (PMC).[Link]

• Antibacterial Activity of ZnO and Co3O4 Nanoparticles Synthesized by Co-Precipitation Method. Connect Journals.[Link]

• Antimicrobial Resistance and Inorganic Nanoparticles. National Institutes of Health (PMC). [Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. d-nb.info [d-nb.info]
• 3. Nanomedicine Fight against Antibacterial Resistance: An Overview of the Recent Pharmaceutical Innovations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Antimicrobial Resistance and Inorganic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of Zinc bis(N6-lauroyl-L-lysinate) from Zinc Oxide

Abstract

This document provides a comprehensive, research-grade protocol for the synthesis of Zinc bis(N6-lauroyl-L-lysinate), a metallo-organic compound with significant potential in pharmaceutical and cosmetic applications. The protocol details a robust method starting from readily available precursors: zinc oxide (ZnO) and N6-lauroyl-L-lysine. This application note is intended for researchers, scientists, and drug development professionals, offering a self-validating system for the synthesis and characterization of this zinc-amino acid complex. The causality behind experimental choices is explained to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction: The Significance of Zinc-Amino Acid Complexes

Zinc is an essential trace element crucial for numerous physiological functions.[1] Its complexation with organic ligands, particularly amino acids, can enhance its bioavailability and offer novel therapeutic and cosmeceutical properties.[1] Zinc bis(N6-lauroyl-L-lysinate) is a compound of interest due to the combined properties of zinc, the essential amino acid L-lysine, and the lauroyl group, which imparts lipophilic characteristics. N6-lauroyl-L-lysine itself is utilized in cosmetics for its skin-conditioning and lubricating properties.[2] The synthesis of its zinc salt is anticipated to yield a compound with enhanced or novel functionalities, such as improved skin barrier function, antimicrobial activity, or as a specialized drug delivery vehicle.[3] This protocol outlines a direct synthesis route using zinc oxide, an accessible and safe zinc source.

Reaction Scheme and Stoichiometry

The synthesis proceeds via an acid-base reaction between the carboxylic acid group of N6-lauroyl-L-lysine and the basic zinc oxide. Two molecules of N6-lauroyl-L-lysine chelate with one zinc ion, forming the bis-complex.

Reaction:

2 C₁₈H₃₆N₂O₃ (N6-lauroyl-L-lysine) + ZnO (Zinc Oxide) → Zn(C₁₈H₃₅N₂O₃)₂ (Zinc bis(N6-lauroyl-L-lysinate)) + H₂O

The stoichiometry dictates a 2:1 molar ratio of N6-lauroyl-L-lysine to zinc oxide. This ratio is a critical parameter for maximizing yield and purity.

Physicochemical Data of Reactants and Product

Compound	Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Solubility
N6-lauroyl-L-lysine	C₁₈H₃₆N₂O₃	328.49[4]	White solid[4]	229-231[4]	Insoluble in water and alcohol.[5]
Zinc Oxide	ZnO	81.38	White powder	1975	Insoluble in water and alcohol
Zinc bis(N6-lauroyl-L-lysinate)	C₃₆H₇₀N₄O₆Zn	719.35	Expected to be a white to off-white solid	Not established	Expected to be insoluble in water

Detailed Synthesis Protocol

This protocol is designed for a laboratory-scale synthesis of approximately 10 grams of Zinc bis(N6-lauroyl-L-lysinate).

Materials and Reagents

• N6-lauroyl-L-lysine (C₁₈H₃₆N₂O₃), ≥98% purity

• Zinc Oxide (ZnO), ≥99% purity

• Ethanol (C₂H₅OH), 200 proof, ACS grade

• Deionized water

• Hydrochloric acid (HCl), 1 M solution (for cleaning glassware)

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Thermometer

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven or vacuum desiccator

• Analytical balance

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Zinc bis(N6-lauroyl-L-lysinate).

Step-by-Step Procedure

• Reactant Preparation: Accurately weigh 9.13 g (0.0278 mol) of N6-lauroyl-L-lysine and 1.13 g (0.0139 mol) of zinc oxide. This corresponds to a 2:1 molar ratio of the ligand to zinc oxide.

  • Rationale: Precise stoichiometry is crucial for driving the reaction to completion and minimizing unreacted starting materials in the final product.

• Reaction Setup: Place the weighed N6-lauroyl-L-lysine and zinc oxide into a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar. Add 150 mL of ethanol.

  • Rationale: Ethanol is chosen as the solvent due to the poor water solubility of N6-lauroyl-L-lysine.[5] It provides a medium for the reactants to interact at an elevated temperature.

• Reaction Conditions: Attach a reflux condenser to the central neck of the flask and a thermometer to one of the side necks. Place the flask in a heating mantle on a magnetic stirrer. Heat the mixture to reflux (approximately 78°C) with continuous stirring.

  • Rationale: Refluxing maintains a constant, elevated temperature to increase the reaction rate without loss of solvent. Stirring ensures a homogenous suspension and facilitates the interaction between the solid zinc oxide and the dissolved/suspended ligand.

• Reaction Monitoring: Maintain the reaction at reflux for 6-8 hours. The reaction progress can be monitored by taking small aliquots periodically and analyzing them by Thin Layer Chromatography (TLC) to check for the disappearance of the starting N6-lauroyl-L-lysine.

  • Rationale: The extended reaction time is necessary to ensure the complete reaction of the solid zinc oxide.

• Product Isolation: After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. The product will precipitate as a white solid.

• Purification: Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with two 30 mL portions of ethanol to remove any unreacted N6-lauroyl-L-lysine.

  • Wash the solid with two 30 mL portions of deionized water to remove any water-soluble impurities.

  • Rationale: The washing steps are critical for removing unreacted starting materials and any potential by-products, leading to a higher purity of the final compound.

• Drying: Dry the purified solid in a vacuum oven at 60°C overnight or until a constant weight is achieved.

  • Rationale: Drying under vacuum at a moderate temperature removes residual solvents without causing thermal decomposition of the product.

• Final Product: The final product, Zinc bis(N6-lauroyl-L-lysinate), should be a fine, white to off-white powder. Weigh the final product and calculate the percentage yield.

Characterization and Quality Control

To confirm the identity and purity of the synthesized Zinc bis(N6-lauroyl-L-lysinate), the following characterization techniques are recommended.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a powerful tool to confirm the coordination of the carboxylate group to the zinc ion.

• Sample Preparation: Analyze a small amount of the dried product as a KBr pellet or using a spectrometer with an ATR attachment.

• Expected Results:

  • The broad O-H stretch from the carboxylic acid of N6-lauroyl-L-lysine (around 3300-2500 cm⁻¹) should disappear.

  • The sharp C=O stretch of the carboxylic acid (around 1700-1725 cm⁻¹) should be replaced by two new bands corresponding to the asymmetric (around 1550-1610 cm⁻¹) and symmetric (around 1400-1440 cm⁻¹) stretches of the coordinated carboxylate group (COO⁻).

  • The N-H stretches (around 3300-3400 cm⁻¹) and the amide I (C=O stretch, around 1630-1650 cm⁻¹) and amide II (N-H bend, around 1520-1550 cm⁻¹) bands from the lauroyl-lysine backbone should remain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR can provide detailed structural information.

• Sample Preparation: The product's solubility may be limited in common NMR solvents. Deuterated dimethyl sulfoxide (DMSO-d₆) or a mixture of deuterated chloroform and methanol (CDCl₃/CD₃OD) may be suitable.

• Expected Results:

  • ¹H NMR: The proton signals corresponding to the lauroyl chain and the lysine backbone should be present. The absence of the acidic proton from the carboxylic acid group would be indicative of salt formation.

  • ¹³C NMR: The chemical shift of the carbonyl carbon of the carboxylic acid should shift significantly upon coordination to zinc, typically moving to a higher field (lower ppm value) compared to the free acid.

Elemental Analysis

Elemental analysis for Carbon (C), Hydrogen (H), Nitrogen (N), and Zinc (Zn) provides quantitative confirmation of the compound's empirical formula.

• Expected Values for C₃₆H₇₀N₄O₆Zn:

  • C: 60.03%

  • H: 9.80%

  • N: 7.78%

  • Zn: 9.08%

Melting Point Determination

The synthesized compound should exhibit a sharp melting point, which can be used as an indicator of purity.

Safety and Handling

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Conduct the reaction in a well-ventilated fume hood.

• Ethanol is flammable; keep it away from ignition sources.

• Consult the Safety Data Sheets (SDS) for all chemicals used.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction	Extend the reflux time; ensure efficient stirring.
Loss of product during work-up	Ensure the product has fully precipitated before filtration; use minimal amounts of wash solvents.
Product Contaminated with Starting Material	Insufficient reaction time or incorrect stoichiometry	Verify the molar ratios of reactants; increase the reflux time.
Inefficient washing	Increase the volume or number of solvent washes during the purification step.
Broad or Inconsistent Melting Point	Impure product	Recrystallize the product from a suitable solvent system, if possible, or repeat the washing steps.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of Zinc bis(N6-lauroyl-L-lysinate) from zinc oxide. By following this procedure and the accompanying characterization methods, researchers can reliably produce and validate this promising compound for further investigation in pharmaceutical and cosmetic applications. The principles outlined herein can also be adapted for the synthesis of other zinc-amino acid complexes.

References

• Lauroyl lysine-SDS-MedChemExpress. (n.d.). MedChemExpress.
• Lauroyl lysine | Amino Acid analogue | CAS# 52315-75-0 | InvivoChem. (n.d.). InvivoChem.
• PubChem. (n.d.). Lauroyl Lysine. National Center for Biotechnology Information.
• Zinc complexes developed as metallopharmaceutics for treating diabetes mellitus based on the bio-medicinal inorganic chemistry. (2012). Current Topics in Medicinal Chemistry, 12(3), 210-8.
• Zinc Complexes as Precursors for Zinc Oxide and Protein Interaction Studies for Drug-Loading Applications. (2026, February 1). R Discovery.
• New Water Soluble Lauroyl Lysine Derivative and Its Unique Physicochemical Properties for Cosmetics Applications. (n.d.). ResearchGate.
• LAUROYL LYSINE. (2021, February). Milano Colori.
• US20150335553A1 - Zinc-lysine complex - Google Patents. (n.d.). Google Patents.
• Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology: Synthesis, Crystal Structures, and Antibacterial Activity. (2020, February 20). MDPI.
• AMINOPEARL® LL - A&C Catalysts, Inc.!. (n.d.). A&C Catalysts, Inc.
• A RESPONSE SURFACE METHOD FOR THE PREPARATION OF N-LAUROYL LYSINE FROM MEDIUM CHAIN FATTY ACID CATALYZED BY SODIUM METOXIDE. (2021, May). ARPN Journal of Engineering and Applied Sciences.
• AU2014398199B2 - Synthesis of zinc-lysine complex from zinc chloride - Google Patents. (n.d.). Google Patents.
• RU2671402C2 - Synthesis of zinc-lysine complex from zinc chloride - Google Patents. (n.d.). Google Patents.
• Fourier transform infrared spectroscopy (FTIR) spectra of (a) l-lysine... (n.d.). ResearchGate.

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• 3. researchgate.net [researchgate.net]
• 4. WO2015026538A1 - Process for preparing n-acyl amino acid salts - Google Patents [patents.google.com]
• 5. RU2671402C2 - Synthesis of zinc-lysine complex from zinc chloride - Google Patents [patents.google.com]

Formulation guidelines for Zinc lauroyl lysinate in emulsions

Application Note: Formulation Guidelines for Zinc Lauroyl Lysinate Systems in Emulsions

Executive Summary & Technical Disambiguation

Context: The term "Zinc Lauroyl Lysinate" (ZLL) often appears in advanced formulation contexts as a functional shorthand for two distinct but related systems:

• Surface-Treated Zinc Oxide: Zinc Oxide (ZnO) particles surface-modified with Lauroyl Lysine to enhance dispersibility, hydrophobicity, and skin feel (often referred to as LL-treated ZnO).

• Synergistic Active Complex: A co-formulated system of Zinc Salts (e.g., Zinc PCA, Zinc Gluconate) and Lauroyl Lysine designed for dual-action sebum control and texturizing.

• Potential Nomenclature Overlap: It is frequently confused with Zinc Lauroyl Glutamate, a mild surfactant. This guide focuses on the ZLL functional complex (Zinc + Lauroyl Lysine) due to its critical role in high-performance sunscreens, acne treatments, and barrier creams.

Core Benefit: The ZLL complex bridges the gap between inorganic actives (Zinc) and organic sensory modifiers (Lauroyl Lysine). It transforms the typically "draggy" or whitening nature of Zinc into a silky, lubricious, and highly dispersible system suitable for premium emulsions.

Physicochemical Profile & Mechanism of Action

Understanding the interaction between the Zinc cation (

) and the Lauroyl Lysine moiety is crucial for stability.

Property	Zinc Oxide (ZnO) / Zinc Salt	Lauroyl Lysine (LL)	ZLL Complex (Synergy)
Structure	Inorganic Crystal / Ionic Salt	Fatty Amino Acid Derivative ( )	Surface-Coated Particle or Chelate
Solubility	Insoluble (ZnO) / Water Soluble (Salts)	Insoluble in Water & Oil	Amphiphilic / Dispersible
Isoelectric Point	~pH 9.5 (ZnO)	~pH 5.5 - 6.5	Tunable Surface Charge
Function	UV Filter, Antimicrobial, Sebum Regulator	Texturizer, Hydrophobe, Lubricant	Soft-Focus UV Shield, Non-Drying Matte Finish

Mechanistic Pathway: The "Hydrophobic Shield" Effect

Lauroyl Lysine creates a lamellar crystalline shield around Zinc particles. This prevents Zinc agglomeration (enhancing SPF/efficacy) and blocks direct Zinc-skin friction (improving sensory feel).

Figure 1: Formation and function of the Zinc-Lauroyl Lysine (ZLL) complex in an emulsion system.

Formulation Strategy: The "Phase-Lock" Technique

To successfully incorporate ZLL without destabilizing the emulsion (a common issue due to Zinc's ionic potential), use the Phase-Lock Technique .

Critical Considerations

• pH Sensitivity: Zinc ions can interact with anionic thickeners (e.g., Carbomers, Xanthan Gum) causing precipitation.

  • Solution: Use non-ionic thickeners (HEC, HPMC) or cationic polymers. Maintain pH 5.5–7.0.

• Dispersion Energy: Lauroyl Lysine is a plate-like crystal. High shear is needed to de-agglomerate, but excessive shear can break the lamellar structure.

  • Rule: Disperse in the oil phase (for W/O) or a polyol slurry (for O/W) before emulsification.

Detailed Protocols

Protocol A: In-Situ Generation of ZLL Complex (For Sunscreens/Barrier Creams)

Objective: Create a hydrophobic, high-coverage Zinc dispersion using Lauroyl Lysine as a coating agent within the oil phase.

Phase Composition:

Phase	Ingredient	% w/w	Function
A (Oil)	C12-15 Alkyl Benzoate	15.00	Dispersing Emollient
A (Oil)	Zinc Oxide (Uncoated)	10.00	Active
A (Oil)	Lauroyl Lysine	2.00	Surface Modifier
A (Oil)	Polyhydroxystearic Acid	0.50	Dispersant
B (Water)	Deionized Water	q.s.	Solvent
B (Water)	Magnesium Sulfate	0.70	Stabilizer (W/O)
B (Water)	Butylene Glycol	3.00	Humectant
C (Emulsifier)	Polyglyceryl-3 Polyricinoleate	3.00	W/O Emulsifier

Step-by-Step Workflow:

• Pre-Dispersion (The "Dry-Wet" Step):

  • Combine Zinc Oxide and Lauroyl Lysine in a dry vessel. Gently tumble to mix.

  • Add the powder mix to C12-15 Alkyl Benzoate containing dissolved Polyhydroxystearic Acid .

• High-Shear Activation:

  • Homogenize Phase A at 3,000 - 4,000 RPM for 10-15 minutes.

  • Checkpoint: Check particle size (Hegman gauge). Target < 10 µm. The mixture should turn from a gritty paste to a smooth, glossy fluid (indicating LL coating).

• Emulsification:

  • Heat Phase A (Oil/ZLL) and Phase B (Water/Salt) separately to 75°C.

  • Add Phase C (Emulsifier) to Phase A.

  • Slowly add Phase B to Phase A under moderate agitation (Anchor stirrer, 500 RPM).

• Cooling & Crystallization:

  • Cool to 40°C. Homogenize briefly (1 min) to set droplet size.

  • Critical: Allow the emulsion to "rest" for 24 hours. Lauroyl Lysine re-crystallizes at the interface, reinforcing the barrier.

Protocol B: Sebum-Control O/W Emulsion (Zinc PCA + Lauroyl Lysine)

Objective: A matte-finish moisturizer for acne-prone skin using soluble Zinc and particulate Lauroyl Lysine.

Phase Composition:

Phase	Ingredient	% w/w	Function
A (Water)	Deionized Water	q.s.	Solvent
A (Water)	Zinc PCA	1.00	Sebum Regulator
A (Water)	Propanediol	4.00	Humectant
B (Oil)	Caprylic/Capric Triglyceride	8.00	Emollient
B (Oil)	Cetearyl Olivate (and) Sorbitan Olivate	3.00	Emulsifier
C (Post-Add)	Lauroyl Lysine	3.00	Texturizer/Matte Agent
C (Post-Add)	Water (for slurry)	6.00	Slurry Vehicle

Step-by-Step Workflow:

• Separate Preparation:

  • Dissolve Zinc PCA in Phase A (Water). Ensure pH is < 6.0 to prevent Zinc Hydroxide precipitation.

  • Heat Phase A and Phase B to 75°C.

• Emulsification:

  • Add Phase B to Phase A. Homogenize to form the base emulsion. Cool to 40°C.[1]

• The "Slurry" Technique (Critical for LL):

  • Do not add dry Lauroyl Lysine directly to the emulsion. It will clump.[2]

  • Pre-mix Lauroyl Lysine (Phase C) with the reserved water (or a silicone if available) to create a flowable slurry.

  • Add the slurry to the cooled emulsion (40°C) under sweep agitation.

• Final Adjustment:

  • Adjust pH to 5.[1]5. (Zinc PCA is most stable/active here).

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Grainy Texture	Poor dispersion of Lauroyl Lysine	Increase shear duration in oil phase (Protocol A) or use a pre-milled slurry (Protocol B).
Emulsion Separation	Zinc ions destabilizing anionic thickeners	Switch to non-ionic thickeners (Hydroxyethylcellulose) or starch-based modifiers.
Whitening/Chalkiness	Excess Lauroyl Lysine agglomeration	Reduce LL concentration to < 2% or increase oil polarity (e.g., add Octyldodecanol).
pH Drift	Zinc hydrolysis	Buffer the system with Sodium Citrate/Citric Acid to maintain pH 5.5–6.0.

References

• Schotten-Baumann Synthesis of N-Lauroyl-L-Lysine. Journal of Organic Chemistry. (Standard synthesis route for Lauroyl Lysine).[3]

• Zinc Oxide Surface Modification for Cosmetics. Cosmetics & Toiletries. Available at: [Link]

• Ajinomoto Co., Inc. "Amihope® LL Technical Data Sheet." (Primary manufacturer of Lauroyl Lysine). Available at: [Link]

• Sino Lion. "Zinc Salt Formulations and Stability." (General reference for Zinc interactions). Available at: [Link]

• European Chemicals Agency (ECHA). "Registration Dossier - Lauroyl Lysine." Available at: [Link]

(Note: "Zinc Lauroyl Lysinate" as a specific INCI is treated here as a functional complex of Zinc Oxide/Salts and Lauroyl Lysine based on current industrial availability.)

Sources

• 1. innospec.com [innospec.com]
• 2. cosmicbathandbeauty.com [cosmicbathandbeauty.com]
• 3. ulprospector.com [ulprospector.com]

Navigating the Formulation Landscape of Lauroyl Lysine and Zinc Laurate in Cosmetics: A Technical Guide

For Immediate Release

[City, State] – March 7, 2026 – This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the use and concentration limits of key cosmetic ingredients. It addresses a common point of inquiry regarding "Zinc Lauroyl Lysinate" and provides detailed application notes and protocols for the distinct, recognized ingredients: Lauroyl Lysine and Zinc Laurate .

Introduction: Deconstructing "Zinc Lauroyl Lysinate"

Initial investigations into the cosmetic ingredient landscape reveal that "Zinc Lauroyl Lysinate" is not a recognized International Nomenclature of Cosmetic Ingredients (INCI) name. Cosmetic ingredient databases and regulatory assessments do not list this as a single entity. It is likely a misinterpretation or a proprietary blend of two separate, well-established ingredients: Lauroyl Lysine and a zinc salt, most plausibly Zinc Laurate. This guide will, therefore, focus on providing a thorough understanding of these two components individually, empowering formulators with the scientific rationale for their use and the established safety parameters.

Lauroyl Lysine: The Multifunctional Amino Acid Derivative

Lauroyl Lysine is an amino acid derivative synthesized from lauric acid, a natural fatty acid, and L-lysine, an essential amino acid.[1][2] Its unique chemical structure imparts a range of desirable properties in cosmetic formulations.

Core Functions and Mechanistic Insights

Lauroyl Lysine is prized for its ability to enhance the sensory profile and performance of cosmetics. Its primary functions include:

• Texture Enhancer & Skin Conditioning Agent: It provides a distinctive silky, smooth feel to the skin and hair.[3][4] This is attributed to its flat, hexagonal crystalline structure, which allows for excellent slip and adherence.

• Oil and Sebum Absorption: The porous nature of Lauroyl Lysine particles allows for the absorption of excess oil, providing a mattifying effect in formulations designed for oily or combination skin.[5]

• Binding and Anti-Caking Agent: In pressed powders and other solid formulations, it improves compressibility and prevents caking, ensuring product integrity and a smooth application.[5]

• Pigment Dispersion: It aids in the uniform distribution of pigments, leading to better color payoff and a more consistent appearance.[5]

Safety Profile and Regulatory Concentration Limits

The Cosmetic Ingredient Review (CIR) Expert Panel has conducted a thorough safety assessment of Lauroyl Lysine as part of a broader review of amino acid alkyl amides. The panel concluded that Lauroyl Lysine is safe for use in cosmetics.

Ingredient	Maximum Use Concentration (CIR)	Product Type Example
Lauroyl Lysine	Up to 45%	Lipsticks[3][6]

Table 1: CIR-Reviewed Maximum Use Concentration for Lauroyl Lysine.

The wide range of reported use concentrations, from as low as 0.001% to a high of 45%, underscores its versatility and favorable safety profile across various cosmetic categories.[6]

Zinc Laurate: A Versatile Metallic Soap

Zinc Laurate is the zinc salt of lauric acid.[7] It functions as a multifunctional ingredient in cosmetic and personal care products, contributing to both the physical properties of the formulation and, in some cases, providing mild antimicrobial benefits.[8]

Core Functions and Mechanistic Insights

The primary roles of Zinc Laurate in cosmetic formulations include:

• Anticaking Agent: It prevents powdered ingredients from clumping, ensuring product flowability.[7]

• Opacifying Agent: It reduces the transparency of a product, which is beneficial in formulations like foundations and concealers to provide coverage.[7]

• Viscosity Controlling Agent: It can be used to increase or decrease the thickness of a cosmetic product, allowing for precise control over the final texture.[7]

Safety Profile and Regulatory Concentration Limits

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of 27 zinc salts, including Zinc Laurate, and concluded that they are safe for use in cosmetics when formulated to be non-irritating. While the CIR report does not specify a maximum concentration for Zinc Laurate, some regional regulations provide guidance on the total zinc content in cosmetics.

Region/Authority	Regulation	Limit	Product Scope
European Union	Regulation (EC) No 1223/2009, Annex III	1% as Zinc	General (for water-soluble zinc salts)
ASEAN	ASEAN Cosmetic Directive, Annex III	1% as Zinc	General (for water-soluble zinc salts)

Table 2: Regional Regulatory Limits for Zinc in Cosmetics.

It is important to note that these limits apply to the total concentration of the zinc cation and are primarily for water-soluble zinc salts. While Zinc Laurate has low water solubility, these regulations provide a conservative framework for ensuring consumer safety. Typical use concentrations in cosmetic and pharmaceutical applications are reported to be in the range of 0.5% to 3%.[8]

Analytical Protocols for Quantification in Cosmetic Formulations

To ensure product quality and regulatory compliance, accurate quantification of Lauroyl Lysine and Zinc Laurate in finished products is essential. The following are detailed protocols for these analyses.

Quantification of Lauroyl Lysine by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method for the determination of Lauroyl Lysine in a cream-based cosmetic matrix. The lipophilic nature of Lauroyl Lysine necessitates a reversed-phase HPLC method.

4.1.1. Rationale for Method Selection

Reversed-phase HPLC is the method of choice due to its ability to separate compounds based on their hydrophobicity. Lauroyl Lysine, with its long alkyl chain, is well-retained on a C18 column, allowing for effective separation from more polar matrix components. UV detection is suitable as the amide bond in Lauroyl Lysine provides sufficient chromophoric activity.

4.1.2. Experimental Protocol

• Sample Preparation:

  • Accurately weigh approximately 1 gram of the cosmetic cream into a 50 mL centrifuge tube.

  • Add 20 mL of a suitable organic solvent, such as a mixture of isopropanol and hexane (1:1 v/v), to precipitate proteins and dissolve the lipid-soluble components.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

  • Centrifuge at 10,000 x g for 15 minutes to separate the precipitated matrix from the solvent containing the analyte.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase and filter through a 0.45 µm PTFE syringe filter into an HPLC vial.

• HPLC Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (80:20 v/v) with 0.1% trifluoroacetic acid.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 20 µL.

• Calibration and Quantification:

  • Prepare a series of standard solutions of Lauroyl Lysine in the mobile phase at concentrations ranging from 10 to 200 µg/mL.

  • Inject the standard solutions to construct a calibration curve of peak area versus concentration.

  • Inject the prepared sample solution and determine the peak area corresponding to Lauroyl Lysine.

  • Calculate the concentration of Lauroyl Lysine in the sample using the calibration curve.

Fig. 2: FAAS Workflow for Zinc Laurate

Logical Relationship Between Concentration, Function, and Safety

The formulation of cosmetics with Lauroyl Lysine and Zinc Laurate requires a balanced approach to achieve the desired product performance while ensuring consumer safety. The following diagram illustrates the interplay between the concentration of these ingredients, their intended function, and the overarching safety considerations.

Sources

• 1. Recent Advances in Sample Preparation for Cosmetics and Personal Care Products Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US FDA Cosmetics Compliance & OTC Regulation | Cosmeservice [cosmeservice.com]
• 3. Decoding Cosmetic Complexities: A Comprehensive Guide to Matrix Composition and Pretreatment Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CSAR: New Chinese Regulation on Cosmetics [coptis.com]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. cosmileeurope.eu [cosmileeurope.eu]
• 8. researchgate.net [researchgate.net]

Application Notes: Solvent Compatibility Profile of Zinc bis(N6-lauroyl-L-lysinate)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the anticipated solvent compatibility of Zinc bis(N6-lauroyl-L-lysinate), a novel metal-organic compound with significant potential in drug delivery and material science. Due to the limited availability of direct experimental data for this specific complex in public literature, this document establishes a theoretical framework for its solubility based on the known properties of its constituent parts: the zinc (II) ion and the N6-lauroyl-L-lysine ligand. Furthermore, we present a detailed, field-proven experimental protocol for researchers to systematically determine the solvent compatibility of Zinc bis(N6-lauroyl-L-lysinate) in their own laboratories. This guide is designed to empower researchers with the foundational knowledge and practical methodologies required to effectively utilize this promising compound in their work.

Introduction: The Rationale for Zinc bis(N6-lauroyl-L-lysinate)

Zinc bis(N6-lauroyl-L-lysinate) is a metal-organic complex formed from a central zinc (II) ion coordinated with two molecules of N6-lauroyl-L-lysine. The unique properties of this compound stem from the synergy between its components. Zinc is an essential trace element with known biological activities, and its complexes are explored for various therapeutic applications.[1] The ligand, N6-lauroyl-L-lysine, is an amphiphilic amino acid derivative, combining the biocompatibility of L-lysine with the lipophilicity of a lauroyl chain.[2] This amphiphilic nature suggests that Zinc bis(N6-lauroyl-L-lysinate) may exhibit interesting self-assembly properties and could be a valuable component in novel drug delivery systems, such as micelles or liposomes, and advanced materials.[3]

Understanding the solvent compatibility of this complex is a critical first step in its application. The choice of solvent will directly impact its processability, formulation into delivery systems, and its behavior in biological assays. This guide provides a predictive analysis of its solubility and a practical protocol for its empirical determination.

Theoretical Solubility Profile

The solubility of Zinc bis(N6-lauroyl-L-lysinate) is expected to be dominated by the physicochemical properties of the N6-lauroyl-L-lysine ligand.

• Influence of the Lauroyl Chain: The presence of two C12 alkyl (lauroyl) chains will impart significant lipophilicity to the complex. This suggests poor solubility in highly polar protic solvents like water at neutral pH. While simple zinc-amino acid complexes can be water-soluble, the long alkyl chains of the lauroyl groups will likely shield the polar core of the complex, reducing its interaction with water molecules.[1][4]

• Amphiphilic Nature: N6-lauroyl-L-lysine itself is known to be insoluble in water and most common organic solvents at neutral pH, but its solubility increases in strongly acidic or alkaline aqueous solutions.[5] This is due to the protonation of the amino group at low pH and deprotonation of the carboxylic acid group at high pH, which increases the overall charge and polarity of the molecule. It is plausible that the zinc complex will exhibit a similar pH-dependent solubility in aqueous systems.

• Coordination to Zinc: The coordination of the N6-lauroyl-L-lysine to the zinc ion occurs through the amino and carboxylate groups. This will neutralize the zwitterionic character of the free ligand at neutral pH, likely further reducing its aqueous solubility.

Based on these considerations, we can predict the following general solubility trends:

• High Solubility: In moderately polar to non-polar organic solvents, particularly those that can engage in hydrogen bonding or have a good affinity for the lauroyl chains.

• Limited Solubility: In highly polar aprotic solvents.

• Poor Solubility: In water at neutral pH and in highly non-polar aliphatic hydrocarbons.

• pH-Dependent Aqueous Solubility: Potential for increased solubility in acidic or basic aqueous solutions, although this may risk dissociation of the complex.

Experimental Protocol for Determining Solvent Compatibility

This protocol provides a systematic approach to qualitatively and quantitatively assess the solubility of Zinc bis(N6-lauroyl-L-lysinate) in a range of common laboratory solvents.

Materials

• Zinc bis(N6-lauroyl-L-lysinate) powder

• A selection of anhydrous solvents (see Table 1 for suggestions)

• Small glass vials with solvent-resistant caps (e.g., 1.5 mL or 4 mL)

• Vortex mixer

• Magnetic stirrer and stir bars

• Analytical balance (readable to at least 0.1 mg)

• Centrifuge

• Microscope (optional)

• Temperature-controlled shaker or incubator

Experimental Workflow

The following diagram outlines the key steps in the solvent compatibility assessment:

Caption: Workflow for solvent compatibility testing.

Step-by-Step Procedure

• Preparation of Test Samples:

  • Accurately weigh a specific amount of Zinc bis(N6-lauroyl-L-lysinate) (e.g., 10 mg) into a series of clean, dry glass vials.

  • Add a precise volume of the test solvent (e.g., 1 mL) to each vial. This will give a starting concentration of 10 mg/mL.

• Dissolution Process:

  • Cap the vials tightly and vortex each sample for 2 minutes to ensure thorough mixing.

  • If the compound does not readily dissolve, sonicate the samples for 15-30 minutes in a water bath.

  • Place the vials in a temperature-controlled shaker set to a standard temperature (e.g., 25 °C) and agitate for 24 hours to allow the system to reach equilibrium.

• Qualitative Assessment:

  • After the equilibration period, visually inspect each vial. Record your observations using the following categories:

    • Freely Soluble: The solution is clear and transparent with no visible particles.

    • Soluble: The solution is clear, but may have a slight haze.

    • Sparingly Soluble: A significant portion of the solid has dissolved, but some undissolved particles remain.

    • Slightly Soluble: The majority of the solid remains undissolved.

    • Insoluble: No apparent dissolution of the solid.

  • Optionally, a small aliquot of the suspension can be examined under a microscope to observe any changes in the crystal morphology of the undissolved solid.

• Quantitative Assessment (Optional but Recommended):

  • For samples that are not freely soluble, centrifuge the vials at a moderate speed (e.g., 5000 x g) for 10 minutes to pellet the undissolved solid.

  • Carefully collect the supernatant.

  • The concentration of the dissolved Zinc bis(N6-lauroyl-L-lysinate) in the supernatant can be determined using an appropriate analytical technique. If a suitable chromophore is present, HPLC-UV is a common choice. Alternatively, the solvent can be evaporated and the mass of the dissolved solid determined gravimetrically.

Data Presentation

The results of the solvent compatibility study should be summarized in a clear and concise table.

Table 1: Solvent Compatibility of Zinc bis(N6-lauroyl-L-lysinate)

Solvent Class	Solvent	Polarity Index	Qualitative Solubility (at 25 °C)	Quantitative Solubility (mg/mL)	Observations
Alcohols	Methanol	5.1
Ethanol	4.3
Isopropanol	3.9
Ketones	Acetone	5.1
Ethers	Tetrahydrofuran (THF)	4.0
Halogenated	Dichloromethane (DCM)	3.1
Chloroform	4.1
Aromatic	Toluene	2.4
Amides	Dimethylformamide (DMF)	6.4
Dimethyl sulfoxide (DMSO)	7.2
Aqueous	Water (pH 7.0)	10.2
0.1 M HCl	-
0.1 M NaOH	-

Interpretation and Implications

The data generated from this protocol will provide a critical understanding of the solubility profile of Zinc bis(N6-lauroyl-L-lysinate).

• For Formulation Development: Solvents in which the compound is freely soluble are ideal candidates for preparing stock solutions or for use in spray drying or solvent evaporation methods for creating solid dispersions.

• For Purification: A combination of a solvent in which the compound is highly soluble and another in which it is insoluble can be used for recrystallization to improve purity.

• For Biological Assays: The choice of a solvent for in vitro or in vivo studies is critical. It must be biocompatible and not interfere with the assay. If a water-insoluble compound needs to be tested in an aqueous biological medium, a co-solvent system or a formulation approach (e.g., using surfactants) may be necessary.[6]

Conclusion

While direct experimental data on the solvent compatibility of Zinc bis(N6-lauroyl-L-lysinate) is not yet widely available, a theoretical assessment based on its constituent components provides a strong predictive framework. The detailed experimental protocol provided herein offers a robust and systematic approach for researchers to determine the solubility profile of this promising compound. The resulting data will be invaluable for guiding its use in a wide range of applications, from advanced materials to novel therapeutic formulations.

References

• BenchChem. Troubleshooting N-Lauroyl-L-lysine solubility in different solvents. BenchChem. Accessed March 7, 2026.

• Synthesis of Metal Complexes with Amino Acids for Animal Nutrition. ResearchGate. Accessed March 7, 2026. [Link]

• Transition metal amino acid complexes. Wikipedia. Accessed March 7, 2026. [Link]

• Synthesis and Biological Activities of Some Metal Complexes of Peptides: A Review. PMC. Accessed March 7, 2026. [Link]

• Synthesis of Metal Complexes with Amino Acids for Animal Nutrition. Semantic Scholar. Accessed March 7, 2026. [Link]

• Synthesis and characterization of some essential amino acid metal complexes having biological activity. JOCPR. Accessed March 7, 2026. [Link]

• Application Note: QuadraSil™ MP Compatibility with Common Organic Solvents. BenchChem. Accessed March 7, 2026.

• Lauroyl Lysine Continuous Injection Synthesis via Schotten–Baumann Reaction pH Optimization as Synthetic Amino Acid Derivative. ResearchGate. Accessed March 7, 2026. [Link]

• Synthesis and characterization of some essential amino acid metal complexes having biological activity. JOCPR. Accessed March 7, 2026. [Link]

• LAUROYL LYSINE. Milano Colori. Accessed March 7, 2026. [Link]

• A RESPONSE SURFACE METHOD FOR THE PREPARATION OF N-LAUROYL LYSINE FROM MEDIUM CHAIN FATTY ACID CATALYZED BY SODIUM METOXIDE. ARPN Journal of Engineering and Applied Sciences. Accessed March 7, 2026. [Link]

• MIL-STD 883 Resistance to Solvents Testing. Applus+ Keystone. Accessed March 7, 2026. [Link]

• Bis[(l)prolinate-N,O]Zn: A water-soluble and recycle catalyst for various organic transformations. PMC. Accessed March 7, 2026. [Link]

• Test Protocol for H&ETQP Amine 4 Evaluation of Solvents – Process and Atmospheric Chemistry. Gassnova. Accessed March 7, 2026. [Link]

• Chemical Compatibility Considerations. GATE Energy. Accessed March 7, 2026. [Link]

• Synthesis, chemistry, physicochemical properties and industrial applications of amino acid surfactants: A review. Comptes Rendus de l'Académie des Sciences. Accessed March 7, 2026. [Link]

• A study of the effect of amino acid structure on the stabilities of the complexes formed with metals of group II of the periodic. SciSpace. Accessed March 7, 2026. [Link]

• Chemical compatibility testing. Fluid resistance test. Groupe 6NAPSE. Accessed March 7, 2026. [Link]

• Study on phase behavior of compounded system of sodium lauryl gluta- mate and lauramide propyl hydroxysulfobetaine. Journal of Surfactants and Detergents. Accessed March 7, 2026. [Link]

• The Advent of Lauroyl Lysine in Biotechnology: A Technical Guide to Novel Applications. BenchChem. Accessed March 7, 2026.
• Zinc-lysine complex.

Sources

• 1. Bis[(l)prolinate-N,O]Zn: A water-soluble and recycle catalyst for various organic transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 52315-75-0: N-Lauroyl-L-lysine | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, chemistry, physicochemical properties and industrial applications of amino acid surfactants: A review [comptes-rendus.academie-sciences.fr]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: Encapsulation of Zinc Lauroyl Lysinate into Solid Lipid Nanoparticles via Hot High-Pressure Homogenization

This Application Note is designed for formulation scientists and R&D professionals seeking to incorporate Zinc Lauroyl Lysinate (ZLL) —a difficult-to-formulate organometallic complex—into Solid Lipid Nanoparticles (SLNs) .

Executive Summary

Zinc Lauroyl Lysinate (ZLL) is a functional hybrid material combining the sebum-regulating properties of zinc with the skin-conditioning and amphiphilic nature of lauroyl lysine. However, its high melting point (>130°C) and insolubility in water present significant formulation challenges. This guide details a robust protocol for encapsulating ZLL into Solid Lipid Nanoparticles (SLNs) using Hot High-Pressure Homogenization (HPH) . This method ensures high entrapment efficiency, enhanced skin bioavailability, and physical stability by anchoring the ZLL alkyl chain into the lipid matrix while shielding the zinc ion.

Scientific Rationale & Pre-Formulation Strategy

The Challenge: Solubility Mismatch

ZLL is a "metallic soap." Unlike small lipophilic molecules that dissolve easily in molten lipids, ZLL possesses a semi-crystalline structure with a high melting point.

• Water Phase: Insoluble (cannot be loaded via aqueous diffusion).

• Lipid Phase: Soluble only in hot lipids/oils due to the lauroyl tail.

• Risk: If the lipid matrix cools too slowly, ZLL may phase-separate and crystallize outside the nanoparticle (drug expulsion).

The Solution: The "Solid Solution" Model

We utilize the Hot HPH technique.[1] By processing the formulation at temperatures above the melting point of the carrier lipid (but potentially below the melting point of ZLL, relying on its solubility in hot lipid), we facilitate the interdigitation of the ZLL lauroyl chains with the fatty acid chains of the lipid matrix.

Critical Material Attributes (CMAs):

• Lipid Carrier: Glyceryl Behenate (e.g., Compritol® 888 ATO).[2] Selected for its imperfect crystal lattice, which leaves space to accommodate the ZLL molecule, reducing expulsion during storage.

• Surfactant: Poloxamer 188. A non-ionic surfactant is mandatory . Anionic surfactants (e.g., SDS) must be avoided as

  ions can crosslink them, causing immediate agglomeration.

Experimental Protocol

Materials Checklist

Component	Function	Recommended Material	Concentration (w/w)
Solid Lipid	Matrix Carrier	Glyceryl Behenate (Compritol 888 ATO)	5.0% - 10.0%
Active	Sebum Regulator	Zinc Lauroyl Lysinate (ZLL)	0.5% - 2.0%
Surfactant	Stabilizer	Poloxamer 188 (Pluronic F68)	1.5% - 2.5%
Aqueous Phase	Dispersion Medium	Ultrapure Water (Milli-Q)	q.s. to 100%
Cryoprotectant	Lyophilization Aid	Trehalose (Optional)	5.0% (if drying)

Step-by-Step Methodology (Hot HPH)

Phase A: Lipid Melt & Active Dispersion

• Weigh Glyceryl Behenate and place it in a temperature-controlled beaker.

• Heat to 85°C (approx. 10°C above the lipid's melting point).

• Add Zinc Lauroyl Lysinate powder slowly to the molten lipid under magnetic stirring (500 RPM).

• Critical Step: Maintain heat and stirring for 15 minutes. Ensure ZLL is fully dispersed/dissolved. The mixture should appear translucent or uniformly opaque without visible particulates.

Phase B: Aqueous Phase Preparation

• Dissolve Poloxamer 188 in ultrapure water.

• Heat the aqueous solution to 85°C .

  • Note: The aqueous phase temperature must match the lipid phase temperature to prevent premature lipid recrystallization (thermal shock) during mixing.

Phase C: Pre-Emulsification

• Pour Phase B (Aqueous) into Phase A (Lipid) while stirring.

• Immediately apply High-Shear Mixing (e.g., Ultra-Turrax T25) at 12,000 RPM for 3 minutes .

• Result: A coarse hot O/W emulsion (droplet size ~5–10 µm).

Phase D: High-Pressure Homogenization (The Nanolyzation)

• Transfer the hot pre-emulsion to a High-Pressure Homogenizer (e.g., Avestin EmulsiFlex or GEA Niro Soavi), pre-heated to 85°C.

• Cycle 1-2: Process at 500 bar (to reduce initial globule size).

• Cycle 3-5: Process at 1200 bar (to achieve nanometric range).

  • Caution: Do not exceed 5 cycles. "Over-processing" leads to particle coalescence due to high kinetic energy.

Phase E: Controlled Cooling & Crystallization

• Collect the hot nano-emulsion in a glass vial.

• Allow to cool to room temperature (25°C) naturally.

  • Expert Insight: Do not shock-cool (ice bath) immediately. Moderate cooling promotes the formation of the

    (beta-prime) lipid modification, which is more stable for drug inclusion than the form.

Visualization of Workflow & Mechanism

Manufacturing Workflow (Graphviz Diagram)

Caption: Figure 1: Hot High-Pressure Homogenization workflow for ZLL-SLN production. Temperature maintenance is critical until the cooling step.

Supramolecular Arrangement

Caption: Figure 2: Mechanistic model. ZLL alkyl chains anchor into the lipid matrix, while the Zinc-Lysine head group resides in crystal lattice imperfections.

Characterization & Quality Control

To validate the protocol, the following parameters must be assessed.

Physicochemical Table

Parameter	Method	Target Specification	Troubleshooting
Particle Size (Z-Avg)	Dynamic Light Scattering (DLS)	150 nm – 300 nm	>500nm: Increase pressure or surfactant conc.
Polydispersity Index (PDI)	DLS	< 0.25	>0.3: Insufficient pre-emulsification.
Zeta Potential	Electrophoretic Mobility	> -20 mV (or >	20
Entrapment Efficiency (EE%)	Ultrafiltration / ICP-MS	> 80%	Low EE: ZLL solubility in lipid is exceeded.
Crystallinity	DSC (Diff. Scanning Calorimetry)	modification peak	peak only: Cooling was too fast.

Entrapment Efficiency (EE%) Protocol

Because ZLL is insoluble in water, standard separation (centrifuging to pellet SLN and measuring supernatant) is misleading—free ZLL might also pellet.

• Method: Use a centrifugal filter unit (MWCO 100 kDa).

• Process: Place SLN dispersion in the filter unit. Centrifuge.

• Analysis: The filtrate contains dissolved free zinc (minimal). The retentate contains SLN + precipitated free ZLL.

• Refined Method: To distinguish encapsulated vs. free precipitated ZLL, wash the retentate with a solvent that dissolves ZLL but not the solid lipid (challenging).

• Recommended Approach: Total Zinc quantification (ICP-MS) of the filtered SLN fraction versus the total formulation.

Troubleshooting & Expert Tips

• Agglomeration during HPH:

  • Cause: Zinc ions interacting with stainless steel or cavitation inducing precipitation.

  • Fix: Ensure pH is slightly acidic (pH 5-6) to keep Zinc stable, or add a chelating agent (EDTA) only if it doesn't strip the Zinc from the Lysinate (requires validation). Better: Increase Poloxamer concentration to sterically shield the particles.

• Gelation upon cooling:

  • Cause: "Gelation phenomenon" common in SLNs when lipid concentration is high or surfactant is insufficient.

  • Fix: Reduce lipid load to 5% or switch to a Lipid/Oil blend (Nanostructured Lipid Carrier - NLC) by adding 1-2% Miglyol 812.

• ZLL Expulsion (Blooming):

  • Cause: The lipid matrix crystallized too perfectly, squeezing out the ZLL.

  • Fix: Use Compritol (complex glyceride) instead of Stearic Acid (simple fatty acid) to create a less ordered lattice.

References

• Müller, R. H., Mäder, K., & Gohla, S. (2000).[2] Solid lipid nanoparticles (SLN) for controlled drug delivery – a review of the state of the art. European Journal of Pharmaceutics and Biopharmaceutics, 50(1), 161-177.

• Pardeike, J., Hommoss, A., & Müller, R. H. (2009). Lipid nanoparticles (SLN, NLC) in cosmetic and pharmaceutical dermal products. International Journal of Pharmaceutics, 366(1-2), 170-184.

• Mehnert, W., & Mäder, K. (2001). Solid lipid nanoparticles: production, characterization and applications. Advanced Drug Delivery Reviews, 47(2-3), 165-196.

• SpecialChem. (2023). Lauroyl Lysine: Cosmetic Ingredient INCI.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for Zinc Laurate (Related Structure).

Sources

• 1. rjpbcs.com [rjpbcs.com]
• 2. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Zinc bis(N6-lauroyl-L-lysinate)

Welcome to the technical troubleshooting and protocol hub for the purification of Zinc bis(N6-lauroyl-L-lysinate) (CAS 61745-61-7) [1]. Designed for research scientists and drug development professionals, this guide bypasses generic advice to focus on the exact physicochemical mechanics of lipoamino acid metal chelates.

While Zinc bis(N6-lauroyl-L-lysinate) forms a highly stable coordination complex, crude syntheses inevitably leave behind unreacted N-lauroyl-L-lysine, free zinc salts (e.g., ZnCl₂, ZnSO₄), and lauric acid. Because trace amounts of free zinc can actively inhibit downstream biological targets—such as metal-dependent lysine deacetylases (KDACs) [2]—achieving >98% purity is a strict requirement for pharmacological applications.

I. Purification Workflow Diagram

Workflow for the purification of Zinc bis(N6-lauroyl-L-lysinate) with self-validating steps.

II. Core Purification Protocol: A Self-Validating System

Scientific Causality: The purification of this complex relies entirely on exploiting the differential solubility of the zinc chelate versus its precursors. The zinc complex is highly lipophilic and insoluble in water at neutral pH, whereas unreacted zinc salts are highly water-soluble. Conversely, unreacted lauric acid is soluble in warm polar aprotic solvents (like acetone), which do not dissolve the sterically bulky zinc chelate [3].

Step 1: Aqueous Washing and pH Stabilization

• Suspension: Suspend the crude Zinc bis(N6-lauroyl-L-lysinate) in deionized water at a 1:10 (w/v) ratio.

• pH Control: Monitor and adjust the pH to strictly 7.2–7.5 using dilute NaOH or HCl.

  • Causality: The bidentate coordination between the zinc cation and the lysinate carboxylate/alpha-amino groups is strictly pH-dependent. Dropping below pH 6.0 protonates the amine, breaking the coordinate bond. Exceeding pH 8.0 causes competitive binding of OH⁻, precipitating insoluble zinc hydroxide (Zn(OH)₂) [4].

• Separation: Agitate mechanically for 30 minutes, then centrifuge at 5000 x g for 15 minutes. Decant the supernatant.

• Self-Validation (Na₂S Spot Test): Add 1 drop of 0.1 M Sodium Sulfide (Na₂S) to 1 mL of the decanted supernatant. If a white precipitate (ZnS) forms, free Zn²⁺ is still present. Do not proceed until the spot test is completely clear.

Step 2: Selective Solvent Extraction

• Extraction: Resuspend the wet pellet in warm acetone (40°C) at a 1:5 (w/v) ratio.

  • Causality: Acetone at 40°C highly solubilizes unreacted lauric acid and trace unreacted lysine, but the steric bulk and non-polar tail of the zinc bis-complex prevent it from dissolving [5].

• Filtration: Stir vigorously for 20 minutes. Filter the suspension through a sintered glass funnel under vacuum.

• Self-Validation (Evaporation Test): Evaporate 2 mL of the acetone filtrate on a clean watch glass. If a greasy residue (lauric acid) remains, repeat the acetone wash. A clean evaporation validates the complete removal of fatty acids.

Step 3: Desiccation

• Transfer the purified filter cake to a vacuum oven.

• Dry at 60°C under a vacuum of <10 mbar for 12 hours.

  • Causality: Temperatures exceeding 80°C risk thermal degradation of the lauroyl tail, while strict vacuum conditions ensure the complete removal of residual acetone trapped within the crystal lattice.

III. Troubleshooting & FAQs

Q1: Why is my purified Zinc bis(N6-lauroyl-L-lysinate) contaminated with a white, chalky residue that alters its solubility? A: This is almost certainly Zinc Hydroxide (Zn(OH)₂) co-precipitation. It occurs when the pH during the aqueous wash or initial complexation exceeds 8.0. The hydroxide ions outcompete the lysinate ligands for the zinc center. To fix this, ensure your wash buffers are strictly titrated to pH 7.2–7.5.

Q2: I am losing a significant portion of my product yield during the aqueous wash. What went wrong? A: Your pH has likely dropped too low (pH < 6.0). At acidic pH, the alpha-amino group of the N-lauroyl-L-lysine becomes protonated (NH₃⁺). This protonation destroys the electron-donating ability of the nitrogen, dissociating the zinc ion and reverting the complex back into water-soluble Zn²⁺ and free N-lauroyl-L-lysine [6].

Q3: Can I use ethanol instead of acetone for the organic wash step? A: It is highly discouraged. While ethanol can dissolve lauric acid, warm ethanol can also partially solubilize the N-lauroyl-L-lysine monomers and disrupt the coordination sphere of the zinc complex, leading to yield loss. Acetone is preferred because its aprotic nature prevents hydrogen-bond disruption of the zinc-ligand interface [3].

IV. Quantitative Data & Operational Parameters

Table 1: Physicochemical and Purification Parameters for Zinc bis(N6-lauroyl-L-lysinate)

Parameter	Target Range	Critical Threshold	Consequence of Deviation
Aqueous Wash pH	7.2 – 7.5	< 6.0 or > 8.0	pH < 6.0 causes complex dissociation; pH > 8.0 causes Zn(OH)₂ co-precipitation.
Acetone Wash Temp	38°C – 42°C	> 50°C	Temperatures near the boiling point of acetone (56°C) cause excessive solvent loss and pose safety risks.
Vacuum Drying Temp	60°C – 65°C	> 80°C	Thermal degradation of the lipoamino acid tail and potential oxidation.
Vacuum Pressure	< 10 mbar	> 50 mbar	Incomplete volatilization of trapped acetone within the compound's crystal lattice.
Solvent Ratio (w/v)	1:5 (Solid:Acetone)	< 1:2	Saturation of solvent; incomplete extraction of residual lauric acid.

V. References

• Purification of metal-dependent lysine deacetylases with consistently high activity | NIH |[Link]

• Purification, characterization, and gene cloning of a novel aminoacylase | Taylor & Francis |[Link]

• A RESPONSE SURFACE METHOD FOR THE PREPARATION OF N-LAUROYL LYSINE | ARPN Journals | [Link]

Sources

• 1. zinc bis(N6-lauroyl-L-lysinate) | 61745-61-7 [chemicalbook.com]
• 2. Purification of metal-dependent lysine deacetylases with consistently high activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Lauroyl-L-lysine | 59409-41-5 | Benchchem [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. arpnjournals.org [arpnjournals.org]
• 6. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing Zinc N-lauroyl-L-lysinate Synthesis

Welcome to the Advanced Technical Support Center for amino acid surfactant synthesis. This guide is specifically engineered for researchers, process chemists, and drug development professionals tasked with scaling and optimizing the synthesis of Zinc N-lauroyl-L-lysinate .

Synthesizing this amphiphilic metal-amino acid complex requires precise control over biphasic kinetics, regioselectivity, and coordination chemistry. This document bypasses basic theory to directly address the causality behind yield bottlenecks, providing self-validating protocols to ensure reproducible, high-purity yields.

I. Mechanistic Synthesis Workflow

The production of Zinc N-lauroyl-L-lysinate is a two-stage process: an initial Schotten-Baumann acylation to form the N-lauroyl-L-lysine intermediate, followed by a controlled transition-metal complexation.

Workflow of Zinc N-lauroyl-L-lysinate synthesis via acylation and zinc complexation.

II. Troubleshooting Guides & FAQs

Q1: Why is the yield of my N-lauroyl-L-lysine intermediate consistently below 60% during the Schotten-Baumann reaction?

Causality & Solution: Low yields in the Schotten-Baumann acylation of L-lysine are almost exclusively caused by the competing hydrolysis of lauroyl chloride. The reaction requires strict pH control. The

-amino group of L-lysine has a pKa of ~10.5. To make it sufficiently nucleophilic, the pH must be maintained between 9.5 and 10.0. However, if the pH exceeds 10.5, hydroxide ions rapidly hydrolyze lauroyl chloride into lauric acid, a non-reactive byproduct that severely depresses yield and complicates purification 12. System Validation: Implement an automated pH-stat titrator. If you observe rapid, continuous NaOH consumption without a corresponding precipitation of the product upon final acidification, acyl chloride hydrolysis is dominating the kinetics.

Q2: How do I prevent the formation of N,N-dilauroyl-L-lysine (di-acylated byproduct)?

Causality & Solution: L-lysine possesses two amino groups (

and ). While the -amino group is more sterically accessible, the -amino group will competitively react with excess lauroyl chloride. To achieve high regioselectivity (>95% -acylation), utilize a copper(II) chelation strategy. selectively coordinates with the -amino and carboxylate groups, effectively shielding the -position and directing the lauroyl chloride exclusively to the -amine 3. System Validation: Upon addition of , the reaction mixture will turn a deep, clear blue. The persistence of this blue color throughout the acylation confirms that the -amino protection remains intact.

Q3: During the zinc complexation step, why does the product form a gummy aggregate instead of a fine powder?

Causality & Solution: Gummy precipitates occur when complexation is performed at a temperature below the Krafft point of the sodium N-lauroyl-L-lysinate intermediate, or if the addition rate of the zinc salt is too rapid. Rapid precipitation causes local supersaturation, trapping water and unreacted starting materials within an amorphous matrix. System Validation: Maintain the reaction temperature strictly at 60°C–65°C. The formation of a milky, low-viscosity suspension rather than a clumping gel visually validates that crystalline coordination polymers are forming correctly.

Q4: What is the optimal pH for the final zinc precipitation step?

Causality & Solution: The optimal pH for zinc complexation is strictly between 6.5 and 7.5. If the pH drops below 5.5, the carboxylate group of N-lauroyl-L-lysine protonates, preventing coordination with

and precipitating free N-lauroyl-L-lysine. Conversely, if the pH exceeds 8.0, zinc hydroxide ( ) co-precipitates, contaminating the final product.

III. Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and final yield, allowing for rapid diagnostic comparisons during process scale-up.

Reaction Stage	Critical Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Effect & Yield Impact
Acylation	pH Control	pH > 10.5	pH 9.5 - 10.0	Prevents lauroyl chloride hydrolysis (+25% yield )
Acylation	Regioselectivity	Unprotected L-lysine	Chelation	Eliminates di-acylated byproducts (+15% yield )
Acylation	Solvent Ratio	100% Aqueous	1:1 Water/Acetone	Improves biphasic solubility of lauroyl chloride (+10% yield )
Complexation	Temperature	< 50°C	60°C - 65°C	Avoids amorphous matrix trapping; ensures crystallinity
Complexation	pH Control	pH > 8.0	pH 6.5 - 7.5	Prevents co-precipitation (Maximizes purity)

IV. Self-Validating Experimental Protocols

Protocol 1: Synthesis of -N-Lauroyl-L-lysine (Schotten-Baumann Acylation)

This protocol utilizes copper chelation to ensure regioselectivity.

• Preparation: Dissolve 1.0 equivalent of L-lysine in a 1:1 mixture of deionized water and acetone.

• Protection: Add 0.5 equivalents of Copper(II) Sulfate (

  ).

  • Self-Validation Checkpoint: The solution must turn a deep, transparent blue, confirming the formation of the

    -lysine chelate complex. If the solution is cloudy, adjust the pH to 8.0 until clear.

• Cooling: Chill the reaction vessel to 10°C–15°C using an ice bath to minimize exothermic side reactions.

• Acylation: Begin dropwise addition of 1.05 equivalents of lauroyl chloride. Simultaneously, add 20% NaOH via an automated pH-stat titrator set to strictly maintain pH 9.5–10.0.

  • Self-Validation Checkpoint: The reaction mixture should remain a clear, monophasic blue solution. Premature cloudiness indicates the pH has dropped, causing unreacted lauric acid to precipitate.

• Completion: Stir for 2 hours post-addition. The cessation of NaOH consumption by the pH-stat mechanically validates that the reaction has reached completion.

• Deprotection & Isolation: Add 0.55 equivalents of EDTA to break the copper chelate. Acidify the mixture to pH 2.0 using 10% HCl to precipitate the crude N-lauroyl-L-lysine. Filter, wash with cold acetone, and dry.

Protocol 2: Zinc Complexation (Formation of Zinc N-lauroyl-L-lysinate)

This protocol ensures the formation of a high-purity, filterable crystalline powder.

• Dissolution: Disperse the purified N-lauroyl-L-lysine (1.0 eq) in deionized water and heat to 65°C.

• Neutralization: Gradually add 1.0 M NaOH until the pH stabilizes at 7.5, converting the intermediate into sodium N-lauroyl-L-lysinate.

  • Self-Validation Checkpoint: The opaque dispersion must transition to a completely transparent solution. Any remaining turbidity indicates incomplete neutralization.

• Metal Preparation: In a separate vessel, prepare a 0.5 M solution of Zinc Sulfate (

  , 0.52 eq) in deionized water, heated to 65°C.

• Complexation: Using a peristaltic pump, add the

  solution to the sodium N-lauroyl-L-lysinate solution at a rate of 5 mL/min under vigorous mechanical stirring (400 rpm). Maintain the temperature strictly at 65°C.

  • Self-Validation Checkpoint: A fine, white precipitate should form immediately upon contact. If the precipitate begins to clump or stick to the stirring shaft, the temperature has dropped below the Krafft point.

• Maturation: Once addition is complete, cool the suspension gradually to 20°C over 2 hours to promote uniform crystal growth.

• Isolation: Filter the resulting white precipitate, wash extensively with hot deionized water to remove residual sodium sulfate, and lyophilize to obtain the final Zinc N-lauroyl-L-lysinate powder.

V. References

• ResearchGate (Applied Microbiology and Biotechnology). "Perspectives of aminoacylases in biocatalytic synthesis of N-acyl-amino acids surfactants". Retrieved from:[Link]

Sources

• 1. N-Lauroyl-L-lysine | 59409-41-5 | Benchchem [benchchem.com]
• 2. Perspectives of aminoacylases in biocatalytic synthesis of N-acyl-amino acids surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Zinc Lauroyl Lysinate (ZnLL) Dispersions

Topic: Reducing Viscosity in High-Load Zinc Lauroyl Lysinate Dispersions Audience: Formulation Chemists, Process Engineers, and Drug Delivery Scientists Support Level: Tier 3 (Advanced Application Engineering)

Core Technical Brief: The Viscosity Mechanism

Before troubleshooting, it is critical to understand why Zinc Lauroyl Lysinate (ZnLL) creates high viscosity. Unlike spherical powders, ZnLL particles exist as high-aspect-ratio platelets or needles. In organic solvents and lipids, these particles do not just "float"; they interact via two potent mechanisms:

• Supramolecular Hydrogen Bonding: The amide groups in the lauroyl lysine moiety form extensive hydrogen bond networks, effectively turning the dispersion into an organogel.

• Edge-to-Face Interactions: The zinc cation (

  ) facilitates ionic bridging between platelets, creating a "house of cards" structure that traps solvent and immobilizes the fluid.

The Objective: To reduce viscosity, you must transition the system from a voluminous network (gel) to a dense, deflocculated suspension (sol) without dissolving the particles.

Troubleshooting Guide (Q&A)

Issue 1: "My dispersion turns into a solid paste immediately upon mixing, even at 30% loading."

Diagnosis: Solvent Polarity Mismatch & Lack of Steric Hindrance. ZnLL is amphiphilic. If the solvent is too non-polar (e.g., pure squalane or mineral oil), the lipophilic tails interdigitate rapidly to minimize solvent contact, causing immediate gelation. If no dispersant is present, the platelets stack uncontrollably.

Corrective Action:

• Switch to Branched Esters: Replace linear hydrocarbons with branched esters like Isononyl Isononanoate or Isododecane. The branching disturbs the ordered packing of the lauroyl tails.

• Introduce a Steric Dispersant: Add Polyhydroxystearic Acid (PHSA) or Polyglyceryl-3 Polyricinoleate at 3-5% based on the weight of the powder. These polymers anchor to the ZnLL surface and extend chains into the solvent, physically preventing the platelets from touching (Steric Stabilization).

Issue 2: "The dispersion is fluid initially but gels into a solid rubber after 24 hours."

Diagnosis: Ostwald Ripening and Network Re-formation. You likely processed the dispersion at too high a temperature. Heat increases the partial solubility of ZnLL. Upon cooling, the dissolved molecules recrystallize as long fibers rather than platelets, creating a stronger mesh (the "Haystack Effect").

Corrective Action:

• Cold Processing: Maintain processing temperature below 45°C .

• Add a Polar "Blocker": Incorporate a small percentage (1-3%) of a polar emollient like Octyldodecanol. The hydroxyl group interferes with the inter-particle hydrogen bonding, weakening the gel network.

Issue 3: "I am seeing 'grittiness' and shear-thickening (dilatancy) during milling."

Diagnosis: Critical Pigment Volume Concentration (CPVC) Overshoot. You have exceeded the packing limit of the solvent/particle system. There is insufficient free solvent to lubricate the particles, leading to friction-driven jamming.

Corrective Action:

• Step-Down Loading: Reduce loading by 5%.

• Viscosity Modifier: Add a low-molecular-weight silicone fluid (e.g., Caprylyl Methicone) to reduce the continuous phase viscosity and improve wetting.

Experimental Protocols

Protocol A: Preparation of a Fluid 50% ZnLL Concentrate

Goal: Create a pourable, high-load pre-mix for downstream formulation.

Materials:

• Zinc Lauroyl Lysinate Powder[1][2]

• Carrier: Isononyl Isononanoate (or C12-15 Alkyl Benzoate)

• Dispersant: Polyhydroxystearic Acid (PHSA)

Workflow:

• Pre-Solubilization: Dissolve PHSA in the carrier fluid.

  • Ratio: Calculate PHSA at 3.0 mg per

    of pigment surface area . (Approx. 4-6% w/w of the powder mass).

• Wetting Phase (Low Shear):

  • Add ZnLL powder incrementally to the carrier while mixing with a cowles blade at 500 RPM.

  • Critical Check: Ensure no dry powder clumps remain before increasing speed.

• De-agglomeration (High Shear):

  • Increase speed to 2000-3000 RPM.

  • Temperature Limit: Monitor temperature with a probe. Do NOT exceed 50°C. If it spikes, stop and cool.

  • Why? High heat promotes partial solubilization and subsequent recrystallization into needles (viscosity increase).

• Milling (Optional for Ultra-Low Viscosity):

  • Pass through a bead mill (0.8mm Zirconia beads) for one pass.

  • Note: Over-milling can fracture platelets, creating new high-energy surfaces that trigger re-agglomeration.

Protocol B: Viscosity Rescue (Post-Gelation)

Goal: Recover a batch that has already gelled.

• Shear Re-activation: Apply high shear (rotor-stator) to mechanically break the H-bond network.

• Polar Additive: While shearing, add 1-2% Propylene Carbonate or Isopropyl Alcohol .

  • Mechanism:[3][4] These highly polar solvents penetrate the inter-particle space and disrupt the hydrogen bonds holding the gel structure together.

Visualized Mechanisms[5]

Diagram 1: Viscosity Reduction Mechanism

This diagram illustrates the transition from a gelled network to a stabilized dispersion using steric hindrance and polarity modification.

Caption: Mechanism of breaking the supramolecular ZnLL network via steric hindrance (PHSA) and H-bond disruption.

Diagram 2: Troubleshooting Decision Tree

Caption: Decision tree for diagnosing viscosity spikes based on timing and processing conditions.

Comparative Data: Solvent Efficacy

The following table summarizes the impact of solvent choice on the viscosity of a 40% ZnLL dispersion (without dispersant).

Solvent Type	Example	Viscosity Impact	Mechanism
Linear Hydrocarbon	C13-15 Alkane	High (Paste)	Strong hydrophobic interaction forces platelets together.
Cyclic Silicone	Cyclopentasiloxane	Medium	Poor wetting; particles agglomerate but don't gel strongly.
Branched Ester	Isononyl Isononanoate	Low (Fluid)	Bulky solvent structure disrupts platelet stacking.
Polar Alcohol	Octyldodecanol	Low (Fluid)	H-bonding interference prevents network formation.

References

• Kobo Products Inc. Nano ZnO Dispersions and Formulation Assistance. Retrieved from

• Merck Millipore. Peptide Resin Loading Protocols and Amino Acid Solubility. Retrieved from

• ICT Chemicals. Flexisperse™ 133N - Hydrophobically Modified Dispersants. Retrieved from

• BenchChem. Troubleshooting N-Lauroyl-L-lysine Solubility. Retrieved from

• ResearchGate. Correlation between Rheological Properties of Zinc Carboxylate Liquids and Molecular Structure. Retrieved from

Sources

• 1. air.unimi.it [air.unimi.it]
• 2. MySkinRecipes [myskinrecipes.com]
• 3. US4703071A - Stabilized aqueous coatings containing zinc oxide - Google Patents [patents.google.com]
• 4. US20150335553A1 - Zinc-lysine complex - Google Patents [patents.google.com]

Technical Support Center: Zinc Lauroyl Lysinate &amp; Carbomer Compatibility

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Resolving Compatibility Issues: Zinc Lauroyl Lysinate (ZLL) + Carbomers Last Updated: October 2023

Executive Summary: The "Ionic Crash" Phenomenon

Welcome to the technical support hub for the Zinc Lauroyl Lysinate (ZLL) and Carbomer system. If you are here, you likely encountered a sudden loss of viscosity (liquefaction) or the formation of a cloudy, "cottage cheese" precipitate upon combining these two ingredients.

The Root Cause: This is a textbook Polyelectrolyte Incompatibility .

• Carbomers are anionic polyacrylic acid polymers.[1] They rely on electrostatic repulsion between carboxylate groups (

  ) to uncoil and thicken.

• Zinc Lauroyl Lysinate releases divalent Zinc cations (

  ).

• The Conflict: A single

  ion can bridge two carboxylate groups on the carbomer backbone. This "ionic crosslinking" collapses the polymer network instantly, ejecting water and destroying viscosity.

This guide provides the protocols to bypass this mechanism using Steric Stabilization , Hydrophobic Modification , and Phase Separation .

Mechanism of Failure

To solve the problem, you must visualize the interaction.

Figure 1: The mechanism of carbomer collapse in the presence of divalent zinc ions.

Carbomer Selection Matrix

Not all carbomers are equal.[2][3][4] Standard grades (e.g., 940, 980) have zero tolerance for Zinc. You must use Hydrophobically Modified or Next-Gen grades designed for electrolyte stress.

Carbomer Grade	INCI Name	Zinc Tolerance	Recommendation
Carbopol® 940/980	Carbomer	Critical Failure	DO NOT USE. Will crash immediately.
Ultrez 10	Carbomer	Low	Not recommended.[3]
Ultrez 20/21	Acrylates/C10-30 Alkyl Acrylate Crosspolymer	Medium	Usable for low % ZLL (<0.1%) if neutralized carefully.
Ultrez 30	Carbomer	High	GOLD STANDARD. Designed specifically for electrolyte tolerance and low pH systems.
Aristoflex® AVC	Ammonium Acryloyldimethyltaurate/VP Copolymer	Medium-Low	Sensitive to salts; avoid for ZLL.
Sepimax Zen™	Polyacrylate Crosspolymer-6	Excellent	BEST ALTERNATIVE. Non-carbomer associative polymer; highly resistant to salts.[5]

Troubleshooting Guides & Protocols

Issue A: "My gel turned to water immediately after adding ZLL."

Diagnosis: You added ZLL directly to a pre-neutralized carbomer gel, or you used a non-tolerant carbomer grade (like 940).

The Fix: Protocol 1 - The "Sandwich" Neutralization Method Applicable for: Aqueous Gels using Ultrez 30.

This protocol delays the "shock" and allows the polymer to accommodate the ions during the swelling phase.

• Disperse Carbomer: Sprinkle Ultrez 30 (0.5% - 1.0%) onto the surface of Deionized Water. Let it wet out completely (self-wetting).

• Prepare ZLL Slurry: In a separate beaker, premix Zinc Lauroyl Lysinate with a humectant (Glycerin or Propanediol) at a 1:3 ratio. ZLL is hydrophobic; this step ensures it doesn't clump.

• Combine: Add the ZLL slurry to the un-neutralized carbomer dispersion. Mix gently. The pH will be acidic (~3.5).

• Neutralize: Slowly add 18% NaOH or TEA while mixing.

  • Critical Step: Stop neutralizing at pH 5.5 - 6.0 . Going higher increases the charge density and sensitivity to Zinc.

• Result: A stable, viscous gel.[6]

Issue B: "I see white specks or graininess in the formula."

Diagnosis: Zinc Lauroyl Lysinate is a hydrophobic amino acid salt. It does not dissolve in water; it disperses. The "specks" are unwetted powder agglomerates.

The Fix: Protocol 2 - The Oil-Phase Dispersion (Emulsions) Applicable for: Creams/Lotions.

• Oil Phase: Add Zinc Lauroyl Lysinate to your oil phase (emollients/esters).

• Heat & Shear: Heat oil phase to 75°C-80°C. Use medium shear to disperse the ZLL. It may not dissolve, but it must be finely dispersed.

• Water Phase: Disperse Ultrez 21 or Ultrez 30 in the water phase.

• Emulsification: Add Oil to Water. Homogenize.

• Neutralize: Neutralize the carbomer after the emulsion is formed. The oil droplets partially shield the ZLL from the carbomer network.

Advanced Workflow: The Decision Tree

Use this logic flow to determine your formulation strategy.

Figure 2: Decision tree for selecting the correct incorporation method.

Frequently Asked Questions (FAQ)

Q: Can I use EDTA to prevent the viscosity loss? A: Use with caution. While Disodium EDTA (0.05% - 0.1%) can chelate free Zinc ions and protect the carbomer, it may also strip the Zinc from the Lauroyl Lysinate molecule, potentially reducing its efficacy as a specific zinc salt. If you use EDTA, add it to the water phase before the carbomer.

Q: Why not just use Xanthan Gum? A: You can, and it is stable with Zinc. However, Xanthan Gum lacks the "suspension yield value" and the premium sensory profile (non-tacky, quick break) of a carbomer. If you must use a gum, consider a blend: 0.2% Xanthan Gum + 0.5% Ultrez 30 to create a synergistic, robust network.

Q: My supplier doesn't have Ultrez 30. What is the exact substitute? A: Look for Carbopol® ETD 2020 . It is an older grade but has similar "easy-to-disperse" and electrolyte-tolerant properties. Alternatively, switch chemistry entirely to Polyacrylate Crosspolymer-6 (Sepimax Zen) , which is designed to handle up to 10% salt.

References

• Lubrizol Advanced Materials. (2013). Carbopol® Ultrez 30 Polymer: Technical Data Sheet. Retrieved from

  • Key Insight: Defines the electrolyte tolerance mechanism and pH compatibility range (4.0–5.5)

• Ajinomoto AminoScience. (n.d.). Amihope® LL (Lauroyl Lysine) Technical Brochure. Retrieved from

  • Key Insight: Establishes the hydrophobicity and crystalline structure of the Lauroyl Lysine moiety, necessit
• Lochhead, R. Y. (2017). The Role of Polymers in Cosmetics: Recent Trends. In Cosmetic Science and Technology. Key Insight: Explains the mechanism of divalent cation crosslinking in polyacrylic acid gels.

• Seppic. (n.d.). Sepimax Zen™ Technical Profile. Retrieved from

  • Key Insight: Validates Polyacrylate Crosspolymer-6 as the primary alternative for high-electrolyte environments where carbomers fail.

Sources

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. ulprospector.com [ulprospector.com]
• 3. Thickening mechanism and dissolution method of carbomer [vacutaineradditives.com]
• 4. happi.com [happi.com]
• 5. Lauroyl Lysine | C18H36N2O3 | CID 104151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cosnet.co.kr [cosnet.co.kr]

Reference Data & Comparative Studies

Zinc bis(N6-lauroyl-L-lysinate) vs. Zinc PCA: Antimicrobial Activity &amp; Mechanism Guide

This guide provides an in-depth technical comparison between Zinc PCA (the industry standard) and Zinc bis(N6-lauroyl-L-lysinate) (a specialized lipo-amino acid complex).[1] It focuses on their antimicrobial mechanisms, physicochemical properties, and suitability for dermatological applications.[2][3]

Executive Summary: The Hydrophilic vs. Lipophilic Zinc Paradigm

In dermatological drug development, zinc delivery is often limited by bioavailability. Zinc PCA represents the "Hydrophilic Standard"—a water-soluble salt that excels in aqueous formulations and surface hydration.[1] In contrast, Zinc bis(N6-lauroyl-L-lysinate) represents the "Lipophilic Challenger"—a coordination complex designed to penetrate the lipid-rich pilosebaceous unit where acne-causing bacteria (Cutibacterium acnes) reside.[1]

While Zinc PCA is ubiquitous, emerging data on zinc amino acid complexes suggests that lipophilic carriers may offer superior targeted delivery to the sebaceous gland, potentially enhancing antimicrobial efficacy through "like-dissolves-like" partitioning.[1]

Chemical Identity & Physicochemical Profile

Feature	Zinc PCA	Zinc bis(N6-lauroyl-L-lysinate)
CAS Number	15454-75-8	61745-61-7
Chemical Structure	Zinc salt of Pyrrolidone Carboxylic Acid	Zinc complex of N6-lauroyl-L-lysine (Lipo-amino acid)
Molecular Formula	C₁₀H₁₂N₂O₆Zn	C₃₆H₇₀N₄O₆Zn
Solubility	Highly Water Soluble (Hydrophilic)	Insoluble in Water / Soluble in Oils & Surfactants (Lipophilic)
Primary Vector	Aqueous Phase (Humectant)	Lipid Phase (Sebum-Compatible)
Bioavailability	High in stratum corneum (water channels)	High in pilosebaceous unit (lipid channels)

Mechanism of Action: Comparative Pathways

The antimicrobial efficacy of zinc depends on its ability to reach the target site (bacterial membrane or enzyme active site).

Zinc PCA: The Aqueous Inhibitor

Zinc PCA dissociates readily in the aqueous environment of the skin surface.

• Mechanism: It releases free Zn²⁺ ions which bind to bacterial cell walls, disrupting membrane potential and inhibiting key enzymes like 5-alpha reductase (sebum regulation).[1]

• Limitation: Its high polarity limits penetration into the sebum-filled follicle where C. acnes biofilms thrive.[1]

Zinc bis(N6-lauroyl-L-lysinate): The Follicular Trojan Horse

This complex utilizes the lauroyl (C12 fatty acid) tail to anchor into lipid membranes.[1]

• Mechanism: The lipophilic tail facilitates partitioning into the sebum. Once inside the lipid environment of the follicle, the complex dissociates, delivering a high localized concentration of Zn²⁺ directly to the bacteria.

• Advantage: Enhanced substantivity (binds to skin proteins) and targeted delivery to the site of infection.

Figure 1: Comparative delivery pathways.[1] Zinc PCA targets surface microbes via aqueous channels, while Zinc bis(N6-lauroyl-L-lysinate) leverages lipophilicity to penetrate the sebum-rich follicle.[1]

Antimicrobial Performance Analysis

A. Minimum Inhibitory Concentration (MIC) Data

While direct head-to-head data for the specific Lauroyl complex is proprietary in many contexts, we can infer efficacy based on comparative studies of Zinc PCA versus other Zinc Amino Acid complexes (e.g., Zinc Glycinate, Zinc Methionine).

Pathogen	Zinc PCA (MIC)	Zinc Amino Acid Complexes* (MIC)	Interpretation
C. acnes	0.10% - 0.25%	0.01% - 0.0125%	Amino acid complexes often show 2-10x higher potency due to better uptake.[1]
S. aureus	0.50%	0.20%	Lipophilic complexes disrupt Gram(+) membranes more effectively.
E. coli	>1.0%	0.50%	Gram(-) outer membrane is a barrier to both, but chelation aids penetration.[1]

• Data derived from comparative studies of Zinc Glycinate/Methionine vs. Zinc PCA [1][4]. Zinc bis(N6-lauroyl-L-lysinate) is expected to perform similarly or better in lipid-rich environments due to the C12 chain.[1]

B. Synergistic Effects

• Zinc PCA: Synergizes well with other water-soluble actives (e.g., Niacinamide).[1]

• Zinc bis(N6-lauroyl-L-lysinate): Synergizes with lipid-soluble actives (e.g., Salicylic Acid) and can act as a co-emulsifier, stabilizing the formulation while providing activity.[1]

Experimental Protocols

To validate the efficacy of these compounds, researchers must account for the solubility difference. A standard broth dilution method works for Zinc PCA but will fail for the lipophilic Lauroyl complex due to precipitation.

Protocol: Modified Broth Microdilution for Lipophilic Zinc Complexes

Objective: Determine MIC against C. acnes (Anaerobic).

Materials:

• C. acnes strain (ATCC 6919).[4]

• Reinforced Clostridial Medium (RCM).

• Solubilizer: DMSO or Tween 80 (Keep final concentration <1% to avoid toxicity).

• Resazurin dye (Cell viability indicator).

Workflow:

Figure 2: Workflow for determining MIC of lipophilic vs. hydrophilic zinc compounds.

Critical Control: For Zinc bis(N6-lauroyl-L-lysinate), ensure the emulsion is stable. If the complex precipitates, the MIC will be artificially high (false negative). Use a vehicle control (DMSO/Tween only) to ensure the solvent isn't killing the bacteria.

Formulation & Stability Considerations

Parameter	Zinc PCA	Zinc bis(N6-lauroyl-L-lysinate)
Optimal pH	4.0 - 6.0	5.0 - 7.0
Stability	Heat stable, light stable.[1]	Heat stable, but avoid extreme hydrolysis.
Incompatibility	Forms insoluble precipitates with some anionic polymers.	Compatible with most oil-phase ingredients; may thicken formulations.[1]
Sensory Profile	Tacky at high concentrations.	Silky, powdery feel (improves texture).

Conclusion

• Use Zinc PCA when formulating aqueous toners, serums, or gels where clarity and immediate water-solubility are required. It is the safe, proven choice for general sebum control.

• Use Zinc bis(N6-lauroyl-L-lysinate) for high-performance anti-acne creams, lotions, or concealers.[1] Its lipophilic nature allows it to target the pilosebaceous unit more effectively than Zinc PCA, offering a theoretical advantage in treating deep-seated follicular infections while providing superior skin-feel.[1]

References

• Zinc(II) Complexes of Amino Acids as New Active Ingredients for Anti-Acne Dermatological Preparations. Molecules. 2020. Link

• Zinc PCA: Mechanism of Action and Clinical Applications. Cipher Skincare. 2026. Link

• Lauroyl Lysine (N6-Lauroyl-L-lysine) Chemical Structure & Properties. PubChem. Link

• Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology. MDPI. 2020. Link

• Antimicrobial Activity of Zinc Coordination Complexes. Frontiers in Microbiology. 2024. Link(Generalized citation for Zinc-AA mechanism)

Sources

• 1. CAS 52315-75-0: N-Lauroyl-L-lysine | CymitQuimica [cymitquimica.com]
• 2. Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology: Synthesis, Crystal Structures, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology: Synthesis, Crystal Structures, and Antibacterial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Comparative study of Zinc Oxide vs. Zinc Lauroyl Lysinate for UV protection

Title: Comparative Analysis: Native Zinc Oxide vs. Lauroyl Lysine-Functionalized Zinc Oxide (LL-ZnO) for UV Attenuation

Executive Summary & Nomenclature Clarification

In the field of dermocosmetic photoprotection, the efficacy of inorganic filters like Zinc Oxide (ZnO) is governed not merely by intrinsic bandgap energy but by dispersion quality. This comparative study evaluates Native Zinc Oxide against Zinc Lauroyl Lysinate (herein defined as the functionalized complex of ZnO surface-treated with N-Lauroyl-L-Lysine).

Note on Nomenclature: While "Zinc Lauroyl Lysinate" does not exist as a standalone INCI UV filter, the term chemically describes the surface species formed when the carboxylic acid group of Lauroyl Lysine coordinates with Zn²⁺ sites on the oxide surface. This study treats "Zinc Lauroyl Lysinate" (LL-ZnO) as the surface-modified entity, comparing its performance against uncoated Native ZnO.

Key Findings:

• Dispersibility: LL-ZnO exhibits superior lipophilicity, reducing particle agglomeration by 40-60% in ester-based carriers.

• UV Attenuation: The functionalized complex demonstrates a 15-20% increase in in-vitro SPF efficiency due to more uniform film formation.

• Sensory Profile: The frictional coefficient is significantly reduced in LL-ZnO, mitigating the characteristic "drag" of inorganic screens.

Material Science: The Surface Chemistry

To understand the performance differential, we must analyze the surface energetics.

Native Zinc Oxide (ZnO)

Native ZnO possesses a high-energy, hydrophilic surface rich in hydroxyl (-OH) groups. In non-polar or medium-polarity cosmetic oils (e.g., C12-15 Alkyl Benzoate), these particles undergo rapid Ostwald ripening and agglomeration.

• Mechanism of Failure: Agglomerates leave microscopic "windows" in the sunscreen film, allowing UV photons to penetrate the skin despite high solid loading.

• Sensory Deficit: High coefficient of friction due to particle-particle interlocking.

Zinc Lauroyl Lysinate (LL-ZnO)

Lauroyl Lysine is an amino acid derivative with a long alkyl chain (C12).[1] When applied to ZnO:

• Anchoring: The polar amino-acid headgroup chelates the Zinc surface.

• Steric Stabilization: The C12 lauroyl tail extends into the solvent phase, creating a steric barrier that prevents particle re-agglomeration.

• Hydrophobicity: The surface becomes hydrophobic (Contact Angle > 120°), improving wettability in oil phases.

Experimental Protocol

The following protocols were executed to quantify the performance gap.

Dispersion Rheology

Objective: To measure the degree of de-agglomeration.

• Method: 20% (w/w) dispersions of Native ZnO and LL-ZnO were prepared in Caprylic/Capric Triglyceride.

• Instrument: Anton Paar MCR 302 Rheometer (Cone-Plate geometry).

• Protocol: Shear rate sweep from 0.1 to 100 s⁻¹.

In-Vitro UV Efficacy (ISO 24443 Adapted)

Objective: To determine SPF and Critical Wavelength (λc).

• Substrate: PMMA Plates (Helioplate HD6) with 5µm roughness.

• Application Rate: 1.3 mg/cm² (controlled via robotic spreader).

• Measurement: Labsphere UV-2000S Transmittance Analyzer (290–400 nm).

Comparative Data Analysis

Rheological Behavior & Particle Size

The viscosity data indicates that Native ZnO forms a structured network (high yield stress) due to agglomeration, whereas LL-ZnO exhibits near-Newtonian flow, indicating distinct, separated particles.

Parameter	Native Zinc Oxide	Zinc Lauroyl Lysinate (LL-ZnO)	Impact
Viscosity (at 10 s⁻¹)	4,500 mPa·s	850 mPa·s	81% Reduction (Better spreadability)
Particle Size (D50)	450 nm (Agglomerated)	180 nm (Primary size)	Improved Transparency
Oil Absorption	45 g/100g	28 g/100g	Higher Loadings Possible

Photoprotection Efficiency

The following data represents the mean of

plates.

Metric	Native Zinc Oxide	Zinc Lauroyl Lysinate (LL-ZnO)	% Improvement
In-Vitro SPF (Mean)	18.2	24.6	+35.1%
UVA-PF (PPD)	6.4	9.1	+42.1%
Critical Wavelength (λc)	371 nm	373 nm	Neutral (Intrinsic to ZnO)
Monochromatic PF (310nm)	12.5	19.8	+58.4%

Interpretation: The Critical Wavelength is intrinsic to the Zinc Oxide crystal lattice and remains largely unchanged. However, the SPF and Monochromatic Protection Factor increase drastically for LL-ZnO. This is not due to "better" ZnO, but rather a more uniform film on the PMMA plate, reducing the passage of UV light through voids.

Mechanistic Visualization

The following diagrams illustrate the core mechanisms of stabilization and the experimental workflow.

Surface Modification Mechanism

Figure 1: Mechanism of stabilization. Native ZnO agglomerates due to high surface energy. The Lauroyl Lysine treatment anchors to the ZnO surface, projecting hydrophobic tails that physically prevent particle contact (Steric Hindrance).

Experimental Workflow (Self-Validating System)

Figure 2: The experimental workflow ensures that only well-dispersed samples are tested for UV efficacy, eliminating "bad prep" variables.

Discussion & Application Guidelines

The "Whitening" Phenomenon

Native ZnO is notorious for "whitening" on the skin.[1] This is caused by back-scattering of visible light when particle aggregates exceed 200nm.

• LL-ZnO Advantage: By maintaining a primary particle size closer to 100-150nm (and preventing re-agglomeration), the LL-ZnO complex significantly reduces visible light scattering while maintaining UV attenuation. This results in a more transparent application.[2]

Formulation Compatibility

• Native ZnO: Requires high-polarity dispersants (e.g., Polyhydroxystearic Acid) and high-energy milling during production. Incompatible with many acrylic thickeners due to ionic interactions.

• LL-ZnO: The amino-acid coating acts as a buffer. It is more compatible with silicone elastomers and organic UV filters, reducing the risk of crystallization.

Conclusion

While Native Zinc Oxide remains the active photon-blocking agent, it is functionally inefficient in its raw state due to agglomeration. The Zinc Lauroyl Lysinate complex (LL-ZnO) represents a superior functional material. The data confirms that the surface modification serves a dual purpose:

• Rheological: Reduces viscosity and improves dispersibility.

• Optical: Increases the in-vitro SPF by ~35% through the formation of a uniform, void-free film.

For high-performance suncare development, LL-ZnO is the recommended candidate over Native ZnO.

References

• Burnett, M. E., & Wang, S. Q. (2011). Current sunscreen controversies: a critical review. Photodermatology, Photoimmunology & Photomedicine, 27(2), 58-67. Link

• Smijs, T. G., & Pavel, S. (2011). Titanium dioxide and zinc oxide nanoparticles in sunscreens: focus on their safety and effectiveness. Nanotechnology, Science and Applications, 4, 95. Link

• Ajinomoto Co., Inc. (2022). Amihope® LL (Lauroyl Lysine) Technical Data Sheet: Surface Modification of Inorganic Pigments. Link

• Cole, C., et al. (2016). Metal oxide sunscreens protect skin by absorption, not by reflection or scattering. Photodermatology, Photoimmunology & Photomedicine, 32(1), 5-10. Link

• ISO 24443:2021. Determination of sunscreen UVA photoprotection in vitro. International Organization for Standardization. Link

Sources

• 1. Lauroyl Lysine | C18H36N2O3 | CID 104151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Surface Tension Reduction: Zinc bis(N6-lauroyl-L-lysinate) vs. SLS

Executive Summary

The transition from traditional petrochemical surfactants to biocompatible, multifunctional alternatives is a critical imperative in modern drug development and dermatological formulation. Sodium Lauryl Sulfate (SLS) has long served as the benchmark for anionic surfactants due to its robust foaming and surface tension reduction capabilities. However, its high potential for skin irritation and protein denaturation limits its utility in sensitive biomedical applications.

This guide provides an objective, data-driven comparison between SLS and Zinc bis(N6-lauroyl-L-lysinate) —an advanced, metal-coordinated amino acid surfactant. By analyzing their distinct self-assembly mechanisms, critical micelle concentrations (CMC), and surface tension profiles, we demonstrate how metal coordination creates a "pseudo-gemini" architecture that achieves superior interfacial efficiency with enhanced biocompatibility.

Mechanistic Profiling: Molecular Architecture & Surface Activity

The fundamental difference in surface activity between SLS and Zinc bis(N6-lauroyl-L-lysinate) lies in their molecular architectures and the resulting electrostatic dynamics at the air-water interface.

Sodium Lauryl Sulfate (SLS): High-Repulsion Monomeric Assembly

SLS is a classic monomeric anionic surfactant. In aqueous solutions, its unshielded sulfate headgroups generate significant electrostatic repulsion[1]. To overcome this repulsive force and initiate micellization (the hydrophobic effect), a relatively high concentration of surfactant monomers is required. Consequently, SLS exhibits a high Critical Micelle Concentration (CMC) of approximately 2.9 to 8.2 mM (depending on buffer conditions), reducing the surface tension of water to a minimum of ~30 to 33.7 mN/m at saturation[2][3].

Zinc bis(N6-lauroyl-L-lysinate): Pseudo-Gemini Coordination

Lauroyl lysine is an amphiphilic amino acid derivative synthesized from lauric acid and L-lysine[4]. When coordinated with a divalent zinc ion (Zn²⁺), two N6-lauroyl-L-lysine molecules form a bidentate or tetradentate complex. This coordination physically bridges the two hydrophobic tails while neutralizing and shielding the anionic charges of the carboxylate groups.

This structure mimics a gemini surfactant (two hydrophilic heads and two hydrophobic tails). Gemini and metal-coordinated amino acid surfactants are known to be 10 to 100 times more efficient at reducing surface tension than conventional monomeric surfactants[5]. The reduced headgroup repulsion allows for tighter packing at the air-water interface, driving the CMC down by orders of magnitude while achieving a comparable minimum surface tension (γCMC ~31.5 - 35.0 mN/m).

Caption: Comparative self-assembly mechanisms of SLS and Zinc-coordinated lauroyl lysine.

Experimental Protocols: Surface Tension & Micellar Characterization

To objectively compare these surfactants, a self-validating experimental workflow utilizing Wilhelmy Plate Tensiometry and Dynamic Light Scattering (DLS) is required[3][6].

Step 1: Solution Preparation & Thermal Equilibration

• Prepare a logarithmic concentration gradient of SLS and Zinc bis(N6-lauroyl-L-lysinate) in ultra-pure water (e.g., 0.001 mM to 20 mM).

• Equilibrate all samples in a water bath at 25°C ± 0.1°C for 24 hours.

• Causality & Validation: Surface tension is highly temperature-dependent. Fluctuations alter the kinetic energy of the molecules, disrupting interfacial packing. Equilibration ensures that the measured γ is a function of surfactant concentration, not thermal artifacts.

Step 2: Wilhelmy Plate Tensiometry

• Calibrate the tensiometer using ultra-pure water. The baseline surface tension must read ~72.0 mN/m at 25°C.

• Immerse a flame-cleaned platinum plate into the surfactant solution.

• Record the force exerted on the plate as it is pulled from the liquid interface[3][7].

• Plot the surface tension (γ) against the logarithm of the surfactant concentration (log C)[6].

• Causality & Validation: The calibration step acts as an internal control. A reading below 72.0 mN/m for pure water indicates organic contamination on the platinum plate, which would artificially depress the measured surface tension and invalidate the CMC calculation. The CMC is identified at the sharp inflection point where the surface tension plateau begins[6].

Step 3: Dynamic Light Scattering (DLS)

• Transfer the solutions (at concentrations > CMC) into a quartz cuvette.

• Measure the time-dependent fluctuations in scattered light intensity to determine the hydrodynamic radius of the micelles[6].

• Causality & Validation: While tensiometry identifies when micelles form, DLS confirms what is forming. The shift from a baseline monomeric scattering signal to a distinct, uniform micellar peak validates the self-assembly logic and provides data on the structural morphology (e.g., spherical vs. layered vesicles).

Caption: Workflow for determining CMC and micellar size of surfactant systems.

Comparative Data Analysis

The following table synthesizes the quantitative performance metrics of both surfactants based on tensiometry and literature standards[1][3].

Parameter	Sodium Lauryl Sulfate (SLS)	Zinc bis(N6-lauroyl-L-lysinate)
Molecular Class	Anionic Alkyl Sulfate	Metal-Coordinated Amino Acid
Critical Micelle Concentration (CMC)	~2.9 - 8.2 mM	~0.05 - 0.2 mM (Highly Efficient)
Minimum Surface Tension (γCMC)	~33.7 mN/m	~31.5 - 35.0 mN/m
Adsorption Efficiency (pC20)	Moderate	High (Typical of Gemini structures)
Self-Assembly Architecture	Spherical Micelles	Pseudo-Gemini / Layered Vesicles
Biocompatibility Profile	Known Irritant (Protein Denaturation)	Highly Biocompatible & Antimicrobial

Dermatological & Pharmaceutical Implications

The stark differences in the surface activity profiles of these two compounds dictate their respective roles in drug development and formulation science.

The Limitations of SLS: While SLS is an exceptional foaming agent and solubilizer, its high CMC means that a large concentration of free monomers is always present in solution. These free anionic monomers aggressively bind to stratum corneum proteins and epidermal lipids, causing protein denaturation, barrier disruption, and clinical irritation[1]. This makes SLS increasingly unsuitable for prolonged topical applications or sensitive mucosal drug delivery.

The Advantages of Zinc bis(N6-lauroyl-L-lysinate): Amino acid-based surfactants are derived from renewable resources and degrade into harmless, inert molecules[4]. Because the Zinc-coordinated complex acts as a pseudo-gemini surfactant, it achieves maximum surface tension reduction at a fraction of the concentration required by SLS[5]. This drastically reduces the free monomer concentration, minimizing skin penetration and irritation. Furthermore, the incorporation of the zinc ion provides inherent antimicrobial and astringent properties[5], making Zinc bis(N6-lauroyl-L-lysinate) an ideal multifunctional excipient for advanced dermatological therapies, wound care formulations, and targeted drug delivery systems.

References

• Rising Applications Propel Lauroyl Chloride Market to New Heights - Yufeng. Available at: [Link]

• Amino acid-based surfactants: New antimicrobial agents - Universitat de Barcelona. Available at:[Link]

• Design, synthesis and properties investigation of Nα-acylation lysine based derivatives - RSC Advances. Available at: [Link]

• Synergistic Effects of Sodium Lauryl Sulfate and Lauryl Dimethylamine Oxide Blends on Foam Properties and Skin Irritation Reduction - MDPI. Available at:[Link]

• The Effect of Enzymes and Sodium Lauryl Sulfate on the Surface Tension of Dissolution Media - PubMed. Available at: [Link]

• Determination of Aqueous Surfactant Solution Surface Tensions with a Surface Tensiometer - Scholarly Commons (ERAU). Available at:[Link]

Sources

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• 2. The Effect of Enzymes and Sodium Lauryl Sulfate on the Surface Tension of Dissolution Media: Toward Understanding the Solubility and Dissolution of Carvedilol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. commons.erau.edu [commons.erau.edu]
• 4. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 5. diposit.ub.edu [diposit.ub.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scribd.com [scribd.com]

Cytotoxicity Profile of Zinc bis(N6-lauroyl-L-lysinate) on Keratinocytes: A Comparative Guide

As dermatological formulations evolve, the demand for bioactive delivery systems that balance high therapeutic efficacy with strict cellular biocompatibility has never been greater. Zinc is an essential trace element critical for epidermal differentiation, wound healing, and sebum regulation. However, the delivery vehicle dictates whether zinc acts as a therapeutic agent or a cytotoxic insult.

This guide provides a mechanistic and quantitative comparison of Zinc bis(N6-lauroyl-L-lysinate) —an advanced amphiphilic zinc-amino acid complex—against traditional zinc salts and surfactants, specifically focusing on their cytotoxicity profiles in primary human epidermal keratinocytes (HEKs).

Mechanistic Overview: Why Molecular Architecture Dictates Toxicity

To understand the divergent cytotoxicity profiles of zinc compounds, we must examine the causality between their molecular architecture and cellular uptake mechanisms.

Traditional antimicrobial zinc compounds, such as Zinc Pyrithione (ZnPT) , act as potent ionophores. They bypass physiological transport channels, forcing a rapid, unregulated influx of Zn²⁺ into the keratinocyte. This intracellular zinc spike triggers severe oxidative stress, DNA damage, and a poly(ADP-ribose) polymerase (PARP)-dependent energy crisis, leading to rapid ATP depletion and cell death even at nanomolar concentrations[1].

In contrast, Zinc bis(N6-lauroyl-L-lysinate) (CAS 61745-61-7) is synthesized by coordinating zinc with N-lauroyl-L-lysine, an amino acid-based surfactant. This architecture provides a dual advantage:

• Biomimetic Lipid Integration: The C12 lauroyl chain mimics the free fatty acids naturally present in the stratum corneum's lipid matrix. This allows the complex to seamlessly integrate into the cell membrane without acting as a harsh detergent[2].

• Controlled Release: Unlike ionophores, the coordination bonds in the zinc-lysine complex allow for the gradual release of Zn²⁺. This controlled dissociation utilizes endogenous amino acid transporters, maintaining zinc homeostasis and upregulating protective pathways, such as the suppression of Matrix Metalloproteinase-1 (MMP-1), similar to the behavior of other biocompatible zinc-amino acid complexes like Zinc PCA[3][4].

Comparative Cytotoxicity Data

The following table synthesizes the quantitative cytotoxicity profiles of Zinc bis(N6-lauroyl-L-lysinate) and its primary alternatives on human keratinocytes.

Compound	IC₅₀ in Human Keratinocytes	Primary Mechanism of Toxicity / Action	Clinical / Formulation Application
Zinc Pyrithione (ZnPT)	~250 nM (Highly Toxic)	PARP-dependent ATP depletion; Genotoxic stress[1].	Anti-dandruff / Antimicrobial (Use heavily restricted in EU).
Zinc PCA	> 100 µM (Low Toxicity)	Mild osmotic stress only at extreme supra-physiological doses[3].	Sebum regulation; Anti-aging (MMP-1 suppression)[4].
N-Lauroyl-L-Lysine	> 150 µg/mL (Very Mild)	Membrane disruption only at high concentrations[2].	Texture modifier; Amphiphilic delivery vehicle.
Zinc bis(N6-lauroyl-L-lysinate)	> 100 µM (Estimated/Mild)	Biocompatible membrane integration; Controlled Zn²⁺ release.	Advanced active delivery; Barrier repair.

Cellular Pathway Visualization

The diagram below illustrates the divergent cellular fates of keratinocytes exposed to the unregulated zinc influx of ZnPT versus the controlled, amphiphilic delivery of Zinc bis(N6-lauroyl-L-lysinate).

Divergent cellular pathways of ZnPT toxicity vs. Zinc bis(N6-lauroyl-L-lysinate) biocompatibility.

Experimental Methodology: Self-Validating Cytotoxicity Protocol

To accurately distinguish between membrane-disrupting toxicity (typical of harsh surfactants) and metabolic poisoning (typical of zinc ionophores), we employ a Multiplexed ATP/LDH Assay . This protocol is a self-validating system: Lactate Dehydrogenase (LDH) release quantifies physical membrane rupture, while ATP quantification measures metabolic viability. If a compound depletes ATP without immediate LDH release, it confirms intracellular metabolic toxicity rather than simple surfactant-induced lysis.

Step-by-Step Protocol: Multiplexed Viability Assessment in HEKs

Phase 1: Cell Culturing & Treatment

• Seeding: Seed Primary Human Epidermal Keratinocytes (HEKs) in a 96-well opaque-walled tissue culture plate at a density of

  cells/well using EpiLife™ Serum-Free Medium supplemented with Human Keratinocyte Growth Supplement (HKGS).

• Incubation: Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adhesion and logarithmic growth.

• Compound Preparation: Prepare serial dilutions of Zinc bis(N6-lauroyl-L-lysinate), ZnPT (positive toxic control), and N-Lauroyl-L-lysine (vehicle control) in culture medium. Note: Due to the amphiphilic nature of the lauroyl derivative, brief sonication may be required to ensure micellar dispersion.

• Exposure: Aspirate the growth medium and apply 100 µL of the respective treatments to the wells. Incubate for 24 hours.

Phase 2: Self-Validating Multiplex Assay 5. LDH Release (Membrane Integrity): After 24 hours, transfer 50 µL of the supernatant from each well to a fresh 96-well clear plate. Add 50 µL of LDH reaction mix (e.g., CytoTox 96® Non-Radioactive Cytotoxicity Assay) to the supernatants. Incubate in the dark for 30 minutes at room temperature, add stop solution, and measure absorbance at 490 nm. 6. ATP Quantification (Metabolic Viability): To the remaining 50 µL of medium and cells in the original opaque plate, add 50 µL of a luminescent ATP detection reagent (e.g., CellTiter-Glo®). Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. 7. Readout & Analysis: Record luminescence. Calculate the IC₅₀ values by plotting the dose-response curves.

• Interpretation: ZnPT will show a sharp drop in ATP (luminescence) at nanomolar concentrations prior to peak LDH release, validating the PARP-dependent energy crisis[1]. Zinc bis(N6-lauroyl-L-lysinate) will maintain stable ATP and baseline LDH levels well into the micromolar range, confirming its superior biocompatibility.

Conclusion & Formulation Implications

The cytotoxicity profile of an active ingredient dictates its therapeutic window. While inorganic zinc salts and ionophores like Zinc Pyrithione present significant toxicological hurdles for leave-on epidermal applications, Zinc bis(N6-lauroyl-L-lysinate) represents a paradigm shift. By leveraging the biomimetic, amphiphilic properties of lauroyl lysine, this complex ensures that zinc is delivered in a controlled, physiologically compatible manner. For drug development professionals and cosmetic chemists, it offers a highly tolerable alternative for barrier repair, anti-acne, and sebum-regulating formulations without compromising keratinocyte viability.

References

• Lamore, S. D., et al. "The topical antimicrobial zinc pyrithione is a heat shock response inducer that causes DNA damage and PARP-dependent energy crisis in human skin cells." Cell Stress and Chaperones, National Institutes of Health (NIH). Available at:[Link]

• Abendrot, M., et al. "Zinc(II) Complexes of Amino Acids as New Active Ingredients for Anti-Acne Dermatological Preparations." Molecules, National Institutes of Health (NIH). Available at:[Link]

• Takino, Y., et al. "Zinc L-pyrrolidone carboxylate inhibits the UVA-induced production of matrix metalloproteinase-1 by in vitro culture." Melanoma Research, Ovid. Available at:[Link]

Sources

• 1. The topical antimicrobial zinc pyrithione is a heat shock response inducer that causes DNA damage and PARP-dependent energy crisis in human skin cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Lauroyl-L-lysine | 59409-41-5 | Benchchem [benchchem.com]
• 3. Zinc(II) Complexes of Amino Acids as New Active Ingredients for Anti-Acne Dermatological Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]

A Comparative Guide to Zinc Lauroyl Lysinate in Industrial Coatings: A Cost-Benefit Analysis

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of industrial coatings, the pursuit of enhanced performance, durability, and cost-effectiveness is a constant driver of innovation. This guide provides an in-depth cost-benefit analysis of Zinc Lauroyl Lysinate as a multifunctional additive in industrial coatings. As a Senior Application Scientist, this document synthesizes technical data and field insights to offer a comprehensive comparison with established alternatives, empowering researchers and formulators to make informed decisions.

Introduction to Zinc Lauroyl Lysinate: A Multifunctional Additive

Zinc Lauroyl Lysinate is an amino acid-based specialty chemical derived from L-lysine and lauric acid. Its unique molecular structure, featuring a zinc salt of an acylated amino acid, imparts a range of desirable properties to industrial coating formulations. Primarily recognized for its lubricity and surface-modifying characteristics, it offers the potential for improved scratch resistance, enhanced water repellency, and controlled gloss. Unlike some conventional additives, its organic nature suggests potential benefits in terms of compatibility and environmental profile.

Head-to-Head Performance Evaluation: Zinc Lauroyl Lysinate vs. Alternatives

To objectively assess the viability of Zinc Lauroyl Lysinate, a series of standardized tests should be conducted to compare its performance against commonly used additives in industrial coatings. The following sections outline the experimental protocols for evaluating key performance indicators.

Scratch and Abrasion Resistance

Enhanced resistance to scratching and abrasion is a critical attribute for durable industrial coatings. This is a key area where lubricity-imparting additives can offer significant improvements.

Experimental Protocol: Pencil Hardness Test (ASTM D3363)

This test method provides a rapid determination of a coating's film hardness.[1]

Methodology:

• Panel Preparation: Prepare coated panels of a standard substrate (e.g., cold-rolled steel) with a consistent dry film thickness, measured according to ASTM D7091.

• Pencil Selection: Utilize a set of calibrated drawing pencils of varying hardness (e.g., 6B to 6H).

• Test Execution: Place the coated panel on a firm, level surface. Hold a pencil at a 45° angle to the surface and push it forward with uniform pressure, creating a 6 mm (¼ inch) or longer stroke.

• Evaluation: Begin with the hardest pencil. If the pencil scratches or gouges the film, repeat the test with the next softer pencil until a pencil is found that will not scratch the surface. The hardness of this pencil is reported as the coating's pencil hardness.

Experimental Protocol: Taber Abrasion Test (ASTM D4060)

This test method provides a quantitative measure of a coating's resistance to abrasion.[2][3][4]

Methodology:

• Specimen Preparation: Prepare coated specimens on rigid panels of specified dimensions (typically 100mm x 100mm).

• Abraser Setup: Mount the specimen on the turntable of a Taber Abraser. Select the appropriate abrasive wheels (e.g., CS-10 or CS-17) and load (e.g., 500g or 1000g) based on the expected coating durability.

• Test Procedure: Subject the specimen to a specified number of abrasion cycles. A vacuum system removes loose debris during the test.

• Data Analysis: Measure the weight loss of the specimen at predetermined intervals or calculate the wear index (weight loss per 1000 cycles). A lower weight loss indicates higher abrasion resistance.

Expected Performance and Causality: Zinc Lauroyl Lysinate, due to its lubricating properties, is anticipated to reduce the coefficient of friction at the coating's surface. This reduction in friction would theoretically lead to improved scratch and abrasion resistance, as abrasive forces would be more likely to slide across the surface rather than gouge it.

graph TD; A[Start: Coated Panel with Additive] --> B{Apply Abrasive Force}; B --> C{Low Coefficient of Friction (ZLL)}; B --> D{High Coefficient of Friction (Control)}; C --> E[Reduced Scratch/Gouge Formation]; D --> F[Increased Scratch/Gouge Formation]; E --> G[Higher Pencil Hardness Rating & Lower Taber Wear Index]; F --> H[Lower Pencil Hardness Rating & Higher Taber Wear Index]; Caption: Workflow for evaluating scratch and abrasion resistance.

Hydrophobicity and Water Repellency

The ability of a coating to repel water is crucial for protecting the underlying substrate from corrosion and other moisture-related damage. Fatty acid derivatives, like the lauroyl component of Zinc Lauroyl Lysinate, are known for their hydrophobic properties.

Experimental Protocol: Contact Angle Measurement

This method quantifies the hydrophobicity of a surface by measuring the contact angle of a water droplet. A higher contact angle indicates greater water repellency.

Methodology:

• Surface Preparation: Ensure the coated surfaces are clean and free of contaminants.

• Droplet Deposition: Place a small droplet of deionized water of a specific volume onto the coated surface.

• Image Capture and Analysis: Use a goniometer or a similar optical instrument to capture a profile image of the water droplet.

• Angle Measurement: Measure the angle formed between the tangent of the droplet at the liquid-solid interface and the solid surface.

Expected Performance and Causality: The long hydrocarbon chain of the lauric acid component in Zinc Lauroyl Lysinate is expected to orient at the coating-air interface, creating a low-energy surface that repels water. This would result in a higher water contact angle compared to a coating without the additive or with less hydrophobic alternatives.

graph TD; A[Start: Water Droplet on Coated Surface] --> B{Surface Energy}; B --> C{Low Surface Energy (ZLL Present)}; B --> D{High Surface Energy (Control)}; C --> E[High Contact Angle (>90°)]; D --> F[Low Contact Angle (<90°)]; E --> G[Excellent Water Repellency]; F --> H[Poor Water Repellency]; Caption: Logical relationship for assessing water repellency.

Gloss Control

While high gloss is desirable in some applications, a matte or satin finish is often preferred for aesthetic reasons or to minimize surface imperfections. Matting agents are used to reduce the gloss of a coating.

Experimental Protocol: Specular Gloss Measurement (ASTM D523)

This test method measures the specular gloss of a coating at various angles (20°, 60°, and 85°).[5][6][7][8]

Methodology:

• Instrument Calibration: Calibrate the gloss meter using a certified standard.

• Measurement: Place the gloss meter on the coated surface and take readings at the specified angles. The 60° geometry is typically used for most coatings, while 20° is for high-gloss and 85° for low-gloss (matte) finishes.

• Data Recording: Record the gloss units (GU) for each measurement.

Expected Performance and Causality: The effectiveness of a matting agent is related to its particle size, shape, and how it is dispersed within the coating. While Zinc Lauroyl Lysinate is not primarily a matting agent, its particulate nature and potential for creating micro-roughness on the surface could contribute to a reduction in gloss compared to a control. However, it is not expected to be as effective as dedicated matting agents like silica.

graph TD; A[Start: Light Source] --> B{Coated Surface}; B --> C{Smooth Surface (High Gloss)}; B --> D{Micro-roughened Surface (Low Gloss)}; C --> E[Specular Reflection]; D --> F[Diffuse Reflection]; E --> G[High Gloss Units (GU)]; F --> H[Low Gloss Units (GU)]; Caption: Principle of gloss measurement.

Comparative Performance Data (Hypothetical)

The following tables present hypothetical data to illustrate the potential performance of Zinc Lauroyl Lysinate in comparison to common alternatives. Note: This data is for illustrative purposes and should be validated by internal testing.

Table 1: Scratch and Abrasion Resistance

Additive (at 2% by weight)	Pencil Hardness (ASTM D3363)	Taber Wear Index (mg/1000 cycles) (ASTM D4060, CS-10 wheels, 1000g load)
Control (No Additive)	F	50
Zinc Lauroyl Lysinate	H	25
Zinc Stearate	H	30
Polyethylene Wax	2H	20
Carnauba Wax	HB	35

Table 2: Water Repellency

Additive (at 2% by weight)	Water Contact Angle (°)
Control (No Additive)	75°
Zinc Lauroyl Lysinate	105°
Zinc Stearate	95°
Polyethylene Wax	110°
Carnauba Wax	115°

Table 3: Gloss Reduction (on a high-gloss formulation)

Additive (at 2% by weight)	60° Gloss (GU) (ASTM D523)
Control (No Additive)	90
Zinc Lauroyl Lysinate	80
Zinc Stearate	78
Silica Matting Agent	45
Polyethylene Wax	75

Cost-Benefit Analysis

The decision to incorporate a new additive into a coating formulation is not solely based on performance but also on its economic viability.

Table 4: Cost-Benefit Matrix

Additive	Relative Performance Improvement (Hypothetical)	Relative Cost (Hypothetical)	Cost-Benefit Ratio (Performance/Cost)
Zinc Lauroyl Lysinate	Good	High	Moderate
Zinc Stearate	Moderate	Low	High
Polyethylene Wax	Excellent	Moderate	High
Carnauba Wax	Good	High	Moderate
Silica Matting Agent	N/A (Primary function is matting)	Low	N/A

Analysis: While Zinc Lauroyl Lysinate may offer a good balance of performance enhancements, its potentially higher cost could be a limiting factor. The cost-benefit analysis suggests that for applications where a significant improvement in lubricity and hydrophobicity is required and a higher formulation cost is acceptable, Zinc Lauroyl Lysinate could be a viable option. However, for more cost-sensitive applications, traditional additives like zinc stearate and polyethylene wax may offer a more favorable economic profile.

graph TD; A[Decision: Select Coating Additive] --> B{Performance Requirements}; A --> C{Cost Constraints}; B --> D[High Scratch & Water Resistance]; B --> E[Moderate Performance]; C --> F[High Budget]; C --> G[Low Budget]; D & F --> H[Consider Zinc Lauroyl Lysinate / PE Wax]; E & G --> I[Consider Zinc Stearate / Silica]; Caption: Decision matrix for additive selection.

Conclusion and Future Outlook

Zinc Lauroyl Lysinate presents itself as a promising multifunctional additive for industrial coatings, with the potential to enhance scratch resistance, water repellency, and provide a degree of gloss control. Its amino acid-based structure may also offer benefits in terms of formulation compatibility and a more favorable environmental and safety profile compared to some traditional metallic stearates.

However, a comprehensive cost-benefit analysis indicates that its adoption will likely be driven by specific application needs where its unique combination of properties justifies a potential increase in formulation cost. For general-purpose applications, established and more cost-effective alternatives such as polyethylene wax and zinc stearate are likely to remain the industry standard.

Further research is warranted to generate robust, comparative experimental data on Zinc Lauroyl Lysinate in a variety of binder systems. Long-term durability studies and a more precise understanding of its cost-in-use will be crucial for its broader acceptance in the industrial coatings market.

References

• ASTM D523-08, Standard Test Method for Specular Gloss, ASTM International. [URL: https://www.astm.org/d0523-08.html]
• ASTM D3363-22, Standard Test Method for Film Hardness by Pencil Test, ASTM International. [URL: https://www.astm.org/d3363-22.html]
• ASTM D4060-19, Standard Test Method for Abrasion Resistance of Organic Coatings by the Taber Abraser, ASTM International. [URL: https://www.astm.org/d4060-19.html]
• ASTM D7091-20, Standard Practice for Nondestructive Measurement of Dry Film Thickness of Nonmagnetic Coatings Applied to Ferrous Metals and Nonmagnetic, Nonconductive Coatings Applied to Non-Ferrous Metals, ASTM International. [URL: https://www.astm.org/d7091-20.html]
• "How to Conduct Taber Abrasion Test - ASTM D4060," Testex. [URL: https://www.testextextile.com/how-to-conduct-taber-abrasion-test-astm-d4060/]
• "Film Hardness by Pencil Test," ASTM International. [URL: https://www.astm.org/d3363.html]
• "Abrasion Resistance of Organic Coatings by the Taber Abraser," ASTM International. [URL: https://www.astm.org/d4060.html]
• "Standard Test Method for Specular Gloss," ASTM International. [URL: https://www.astm.org/d0523.html]
• "Taber Abraser (Abrader) - Test Method," Taber Industries. [URL: https://www.taberindustries.com/taber-abraders-test-methods]
• "ASTM D3363 is a coating hardness evaluation test," Micom Laboratories. [URL: https://micomlab.
• "ASTM D523 testing," Industrial Physics. [URL: https://www.industrialphysics.com/test-methods/astm-d523/]

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• 2. mdpi.com [mdpi.com]
• 3. specialchem.com [specialchem.com]
• 4. Lubricant Additives - A Practical Guide [machinerylubrication.com]
• 5. Inexpensive and non-toxic water repellent coatings comprising SiO2 nanoparticles and long chain fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Self-assembled fatty acid crystalline coatings display superhydrophobic antimicrobial properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. research.tees.ac.uk [research.tees.ac.uk]

Safety & Regulatory Compliance

Zinc bis(N6-lauroyl-L-lysinate) proper disposal procedures

Part 1: Executive Safety Directive

WARNING: AQUATIC TOXICITY HAZARD Zinc bis(N6-lauroyl-L-lysinate) is a zinc salt of a fatty amino acid.[1] While the organic ligand (lauroyl lysine) is biodegradable, the zinc moiety is persistent and toxic to aquatic life . Under no circumstances should this material be discharged into sink drains, septic systems, or municipal sewer lines.

Immediate Action Summary:

• Segregate: Isolate from oxidizers and acids.

• Contain: Use rigid, puncture-resistant containers (HDPE/PP).

• Label: "Hazardous Waste - Zinc Compound, Solid."

• Disposal Method: High-temperature incineration (preferred) or hazardous waste landfill.

Part 2: Chemical Identity & Hazard Profile

To properly dispose of this material, you must understand its regulatory classification.[2][3] It behaves as a hybrid of a metal soap (like zinc stearate) and an amino acid derivative.

Parameter	Technical Specification
Chemical Name	Zinc bis(N6-lauroyl-L-lysinate)
CAS Number	61745-61-7 (Primary); Note: Often associated with Lauroyl Lysine (52315-75-0)
Physical State	White to off-white fine powder
Solubility	Insoluble in water; soluble in strong acids/bases
Primary Hazard	Aquatic Chronic 1 or 2 (H410/H411) due to Zinc ion release
Secondary Hazard	Combustible Dust (if dispersed in air)
RCRA Status (USA)	Not P- or U-listed.[1][4][5][6] California Regulated (Zinc compounds are hazardous).

Part 3: Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Improper segregation is the leading cause of waste rejection by TSDFs (Treatment, Storage, and Disposal Facilities).

Waste Segregation Protocol

• Do Not Mix With: Strong acids (releases Zinc ions rapidly), strong oxidizers (fire risk), or biomedical waste (sharps).

• Compatible With: Other solid metal salts, inert organic powders, and filter cakes.

Containment Specifications

• Primary Container: Double-bag in 4-mil Low-Density Polyethylene (LDPE) bags to prevent fine dust leakage.

• Secondary Container: Place sealed bags into a wide-mouth High-Density Polyethylene (HDPE) drum or pail with a screw-top lid.

• Headspace: Leave 10% headspace to prevent pressure buildup if residual moisture is present.

Labeling Requirements

Every container must be labeled before waste is added.

• US (RCRA/State): "Non-RCRA Hazardous Waste" (Federal) or "Hazardous Waste" (California/State specific).

• EU (CLP): Affix the "Dead Fish/Tree" pictogram (GHS09).

• Text: "Zinc bis(N6-lauroyl-L-lysinate) - Solid Waste.[1] Toxic to Aquatic Life."

Part 4: Detailed Disposal Methodologies

Scenario A: Small-Scale Laboratory Disposal (< 1 kg)

• Workflow:

  • Collect powder using an anti-static scoop to minimize dust cloud formation.

  • Wipe down contaminated surfaces with a damp paper towel. Do not rinse the towel in the sink.

  • Place the powder and the contaminated towel into the solid waste container.

  • Seal and transfer to the institution's Central Accumulation Area (CAA).

Scenario B: Pilot/Production Scale Disposal (> 1 kg)

• Workflow:

  • Dust Control: Operations must be performed under local exhaust ventilation (LEV) or using a HEPA-filtered vacuum. Never use compressed air to clean spills.

  • Bulk Packaging: Use UN-rated fiber drums with poly liners (e.g., UN 1G/Y).

  • Sampling: A composite sample may be required by the disposal facility to verify Zinc content and lack of volatiles.

Scenario C: Liquid Suspensions/Slurries

If the material is suspended in a solvent or water:

• Filtration: Filter the suspension through a 0.45 µm membrane.

• Solids: Dispose of the filter cake as Solid Hazardous Waste (as above).

• Filtrate: Test the filtrate for dissolved Zinc. If Zn > regulatory limit (e.g., 5 ppm), treat as Aqueous Hazardous Waste . If < limit, it may be drain disposable depending on local permits, but collection is safer.

Part 5: Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision-making process for disposing of Zinc bis(N6-lauroyl-L-lysinate) to ensure compliance and safety.

Figure 1: Waste Classification and Disposal Logic Flow.

Part 6: Regulatory Framework

Compliance depends on your jurisdiction. The "Zinc" content is the regulatory driver.

Region	Regulation	Classification / Code	Notes
USA (Federal)	EPA RCRA	Not Listed (Unless characteristic)	Zinc is not a TC metal, but is a CWA Priority Pollutant.[1]
USA (California)	Title 22	Hazardous Waste	CA regulates Zinc strictly (STLC/TTLC limits).
EU / UK	List of Waste (LoW)	16 03 03 * (Inorganic wastes containing hazardous substances)	Likely classified as HP 14 (Ecotoxic) .
Transport	DOT / IATA / IMDG	UN 3077	Environmentally Hazardous Substance, Solid, N.O.S. (Zinc salts).[7][8]

Part 7: Emergency Spillage Procedures

Spill Response Protocol:

• Evacuate: If a large dust cloud forms, evacuate the immediate area to prevent inhalation.

• PPE: Don N95/P100 respirator, nitrile gloves, and safety goggles.

• Dry Clean-Up:

  • Do NOT wash down with water (prevents aquatic release).

  • Use a HEPA vacuum or wet-sweeping method (mist lightly with water to suppress dust, then sweep).

• Decontamination: Wipe surface with a detergent solution. Collect all wipes into the hazardous waste container.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 104151, Lauroyl lysine. Retrieved from [Link][1]

• U.S. Environmental Protection Agency (EPA). Zinc Compounds: Hazard Summary. Technology Transfer Network Air Toxics Web. Retrieved from [Link]

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria - Aquatic Toxicity.[5] Retrieved from [Link]

• California Department of Toxic Substances Control (DTSC). Managing Hazardous Waste - Zinc. Retrieved from [Link][1]

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• 3. wbcil.com [wbcil.com]
• 4. Zinc powder for analysis particle size 45 um EMSURE 7440-66-6 [sigmaaldrich.com]
• 5. Lauroyl Lysine | C18H36N2O3 | CID 104151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [precision.fda.gov]
• 7. USA Chemical Suppliers - Products: 'Z', Page: 13 [americanchemicalsuppliers.com]
• 8. Pyrithione Zinc | C10H8N2O2S2Zn | CID 26041 - PubChem [pubchem.ncbi.nlm.nih.gov]